Isoscabertopin

Core Science & Biosynthesis

Isoscabertopin: A Technical Guide to Its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a sesquiterpene lactone that has garnered interest within the scientific community for its potential therapeutic applications, particularly in the realm of oncology and anti-inflammatory research. This technical guide provides a comprehensive overview of the natural sourcing of Isoscabertopin, detailed experimental protocols for its isolation and purification, and an exploration of its likely mechanisms of action based on current research into related compounds.

Natural Source

The primary and well-documented natural source of Isoscabertopin is the plant species Elephantopus scaber L.[1][2][3]. Commonly known as prickly-leaved elephant's foot, this herb belongs to the Asteraceae family and is found in tropical regions of Asia, Africa, Australia, and the Americas[1]. Traditional medicine systems in various cultures have utilized this plant for its purported medicinal properties[3]. Isoscabertopin is one of several bioactive sesquiterpene lactones isolated from this plant, alongside compounds such as deoxyelephantopin, isodeoxyelephantopin, and scabertopin[1][2].

Isolation and Purification of Isoscabertopin from Elephantopus scaber L.

Experimental Protocols

1. Plant Material Collection and Preparation:

• The whole plant of Elephantopus scaber L. is collected and authenticated.

• The plant material is thoroughly washed with water to remove any soil and debris.

• It is then air-dried in the shade for several days until completely free of moisture.

• The dried plant material is ground into a coarse powder to increase the surface area for efficient solvent extraction.

2. Extraction:

• Soxhlet Extraction: A weighed amount of the powdered plant material is packed into a thimble and subjected to continuous extraction in a Soxhlet apparatus. Common solvents used for extraction include ethanol, methanol, or chloroform (B151607). The extraction is typically carried out for 24-48 hours.

• Maceration: The powdered plant material is soaked in a suitable solvent (e.g., ethanol, chloroform) in a sealed container at room temperature for a period of 3-7 days with occasional shaking. The mixture is then filtered, and the solvent is evaporated under reduced pressure to obtain the crude extract.

3. Fractionation of the Crude Extract:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol. This liquid-liquid partitioning helps to separate compounds based on their polarity. The sesquiterpene lactones, including Isoscabertopin, are typically found in the chloroform or ethyl acetate fractions.

4. Chromatographic Purification:

• Column Chromatography: The bioactive fraction (e.g., chloroform or ethyl acetate fraction) is subjected to column chromatography over silica (B1680970) gel. The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate or methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative Thin Layer Chromatography (PTLC): Fractions containing compounds with similar TLC profiles are further purified using preparative TLC with a suitable solvent system to isolate the individual compounds.

• High-Performance Liquid Chromatography (HPLC): For final purification to obtain highly pure Isoscabertopin, preparative or semi-preparative HPLC is employed. A reversed-phase C18 column is often used with a mobile phase consisting of a mixture of water and acetonitrile (B52724) or methanol.

Isolation Workflow Diagram

Figure 1: General workflow for the isolation of Isoscabertopin.

Spectroscopic Data for Structure Elucidation

The structural elucidation of Isoscabertopin is accomplished through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While the specific spectral data for Isoscabertopin are not provided in the searched literature, the following table outlines the types of data that are critical for its characterization.

Spectroscopic Technique	Information Provided
¹H NMR	Provides information on the number and chemical environment of protons, including their connectivity through spin-spin coupling. Key for determining the stereochemistry of the molecule.
¹³C NMR	Indicates the number of unique carbon atoms and their chemical environments (e.g., carbonyls, olefins, aliphatic carbons).
IR Spectroscopy	Identifies the presence of key functional groups, such as carbonyls (from the lactone ring), hydroxyl groups, and carbon-carbon double bonds, based on their vibrational frequencies.
Mass Spectrometry	Determines the molecular weight of the compound and provides information on its fragmentation pattern, which can aid in confirming the structure.

Potential Mechanism of Action and Signaling Pathways

Direct studies on the signaling pathways specifically modulated by Isoscabertopin are limited. However, extensive research on its structural analogs from Elephantopus scaber, such as deoxyelephantopin, isodeoxyelephantopin, and scabertopin, provides strong indications of its likely mechanisms of action. These related compounds have demonstrated significant anti-inflammatory and anticancer activities.

Anticancer Effects: Isoscabertopin is recognized as a prominent anticancer constituent of Elephantopus scaber[1][2]. The anticancer activity of related sesquiterpene lactones involves the induction of programmed cell death, including apoptosis and necroptosis, in cancer cells. This is often mediated through the generation of reactive oxygen species (ROS), which can trigger cellular stress and subsequent cell death pathways.

Modulation of Key Signaling Pathways: Several critical signaling pathways implicated in cancer cell proliferation, survival, and metastasis are affected by sesquiterpene lactones from Elephantopus scaber. It is highly probable that Isoscabertopin also targets these pathways:

• FAK/PI3K/Akt Pathway: This pathway is crucial for cell survival and proliferation. Scabertopin has been shown to inhibit this pathway, leading to reduced cancer cell viability.

• NF-κB Pathway: The transcription factor NF-κB is a key regulator of inflammation and cell survival. Inhibition of the NF-κB pathway is a common mechanism for the anti-inflammatory and anticancer effects of many natural products, including sesquiterpene lactones.

• STAT3 Pathway: Signal transducer and activator of transcription 3 (STAT3) is another important transcription factor involved in cell growth and survival. Inhibition of STAT3 activation has been observed with related compounds.

Hypothesized Signaling Pathway of Isoscabertopin in Cancer Cells

Figure 2: Hypothesized signaling pathways modulated by Isoscabertopin.

Conclusion

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., holds promise as a bioactive compound with potential therapeutic applications. This guide has provided a detailed overview of its natural source and established protocols for its isolation. While specific quantitative and spectroscopic data for Isoscabertopin require further investigation, the known biological activities of related compounds suggest that its mechanism of action likely involves the modulation of key signaling pathways related to cell survival and inflammation. Further research is warranted to fully elucidate the pharmacological profile of Isoscabertopin and to explore its potential in drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. ijcrt.org [ijcrt.org]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to Isoscabertopin and its Derivatives for Researchers and Drug Development Professionals

December 2025

Abstract

Isoscabertopin, a naturally occurring sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has emerged as a compound of significant interest in oncological research. This technical guide provides a comprehensive overview of Isoscabertopin and its derivatives, focusing on their chemical properties, biological activities, and underlying mechanisms of action. This document is intended for researchers, scientists, and drug development professionals, offering a compilation of quantitative data, detailed experimental protocols, and visual representations of key cellular pathways to facilitate further investigation and therapeutic development.

Introduction

Sesquiterpene lactones, a class of natural products characterized by a C15 terpenoid structure with a lactone ring, are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Isoscabertopin belongs to the germacranolide subgroup of sesquiterpene lactones and has demonstrated notable anti-tumor potential. Its complex chemical architecture provides a scaffold for synthetic modification, leading to the development of derivatives with potentially enhanced potency and selectivity. This guide delves into the current understanding of Isoscabertopin, summarizing its activity and exploring the therapeutic promise of its chemical analogs.

Chemical Properties of Isoscabertopin

Isoscabertopin is a structurally intricate molecule with the chemical formula C₂₀H₂₂O₆ and a molecular weight of 358.4 g/mol .[1] Its structure features a ten-membered carbocyclic ring fused with a five-membered lactone ring, a characteristic of germacranolide sesquiterpenes.

Table 1: Physicochemical Properties of Isoscabertopin

Property	Value	Reference
Molecular Formula	C₂₀H₂₂O₆	[1]
Molecular Weight	358.4 g/mol	[1]
IUPAC Name	[(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.0⁴,⁸]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate	[1]
SMILES	C/C=C(/C)\C(=O)O[C@H]1CC2=C--INVALID-LINK--OC2=O	[1]
PubChem CID	21575210	[1]

Biological Activity and Therapeutic Potential

Isoscabertopin and its closely related analogs, such as deoxyelephantopin, exhibit significant cytotoxic effects against a range of cancer cell lines.[2][3] Their primary therapeutic potential lies in their anticancer activity, which is attributed to the induction of apoptosis and inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Anticancer Activity

The anticancer effects of sesquiterpene lactones from Elephantopus scaber have been evaluated against various cancer cell lines. While specific IC₅₀ values for Isoscabertopin are not extensively reported in readily available literature, data for closely related and co-isolated compounds provide valuable insights into the potential potency of this class of molecules.

Table 2: In Vitro Anticancer Activity of Sesquiterpene Lactones from Elephantopus scaber and Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Elephantopinolide A	U87 (Glioma)	4.22 ± 0.14	[2]
cis-Scabertopin	U87 (Glioma)	4.28 ± 0.21	[2]
Elephantopinolide F	U87 (Glioma)	1.79 ± 0.24	[2]
Deoxyelephantopin	A549 (Lung Adenocarcinoma)	12.287 µg/mL	[3]
Derivative 1e (semi-synthetic)	U87 (Glioma)	3.95	[4]
Derivative 1e (semi-synthetic)	T98G (Glioma)	3.43	[4]

Anti-inflammatory Activity

Several sesquiterpene lactones isolated from Elephantopus scaber have demonstrated potent anti-inflammatory effects.

Table 3: Anti-inflammatory Activity of Sesquiterpene Lactones from Elephantopus scaber

Compound	Cell Line	Assay	IC₅₀ (µM)	Reference
Scabertopinolide H	RAW 264.7	LPS-stimulated NO production	6.27 ± 0.18	[1]
Scabertopinolide I	RAW 264.7	LPS-stimulated NO production	18.31 ± 1.38	[1]
Scabertopinolide J	RAW 264.7	LPS-stimulated NO production	10.54 ± 0.55	[1]

Mechanism of Action

The anticancer activity of Isoscabertopin and related sesquiterpene lactones is multi-faceted, involving the modulation of several critical signaling pathways that govern cell proliferation, survival, and apoptosis. The α,β-unsaturated carbonyl group in the lactone ring is a key structural feature responsible for their biological activity, acting as a Michael acceptor to alkylate nucleophilic sites on cellular macromolecules, particularly cysteine residues in proteins.

Inhibition of NF-κB Signaling Pathway

A primary mechanism of action for this class of compounds is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a transcription factor that plays a pivotal role in inflammation, immunity, and cancer by promoting the expression of genes involved in cell survival and proliferation. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This allows NF-κB to translocate to the nucleus and activate target gene expression. Isoscabertopin and its analogs are thought to inhibit this pathway by directly alkylating and inactivating components of the IKK complex or NF-κB itself, thereby preventing NF-κB nuclear translocation and transcriptional activity.

Figure 1: Inhibition of the NF-κB signaling pathway by Isoscabertopin.

Induction of Apoptosis

Isoscabertopin and its derivatives induce programmed cell death, or apoptosis, in cancer cells. This is achieved through both the intrinsic and extrinsic apoptotic pathways. The intrinsic pathway is initiated by cellular stress, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspase-9 and the executioner caspase-3. The extrinsic pathway is triggered by the binding of death ligands to cell surface receptors, leading to the activation of caspase-8 and subsequent activation of caspase-3. The activation of caspase-3 results in the cleavage of cellular proteins and the morphological changes characteristic of apoptosis.

Figure 2: Induction of apoptosis by Isoscabertopin.

Synthesis of Isoscabertopin Derivatives

The chemical complexity of Isoscabertopin offers opportunities for semi-synthesis of derivatives with improved pharmacological properties. Modifications can be targeted at various functional groups to enhance potency, selectivity, and pharmacokinetic profiles. While specific synthetic schemes for Isoscabertopin derivatives are not widely published, a general workflow for the semi-synthesis and evaluation of such compounds can be proposed based on standard medicinal chemistry practices.

Figure 3: General workflow for the semi-synthesis and evaluation of Isoscabertopin derivatives.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is a standard method to assess the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, U87)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Isoscabertopin or its derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Isoscabertopin or its derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (DMSO) and a blank (medium only). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) using a dose-response curve fitting software.

NF-κB Inhibition Assay (Luciferase Reporter Assay)

This protocol is used to quantify the inhibitory effect of a compound on NF-κB transcriptional activity.

Materials:

• Cancer cell line (e.g., HEK293T)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Isoscabertopin or its derivatives

• Stimulating agent (e.g., TNF-α)

• Luciferase assay reagent

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 24 hours of transfection, treat the cells with various concentrations of Isoscabertopin or its derivatives for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate agonist (e.g., 10 ng/mL TNF-α) for 6-8 hours to activate the NF-κB pathway.

• Cell Lysis: Wash the cells with PBS and lyse them using the lysis buffer provided in the luciferase assay kit.

• Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer according to the manufacturer's instructions.

• Data Analysis: Normalize the NF-κB-dependent firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of NF-κB inhibition relative to the stimulated control.

Conclusion and Future Directions

Isoscabertopin and its derivatives represent a promising class of natural product-based anticancer agents. Their ability to modulate multiple oncogenic signaling pathways, particularly the NF-κB pathway, and induce apoptosis in cancer cells underscores their therapeutic potential. The data compiled in this guide highlight the potent biological activities of these compounds.

Future research should focus on several key areas:

• Comprehensive SAR Studies: A systematic synthesis and evaluation of Isoscabertopin derivatives are needed to establish clear structure-activity relationships and identify compounds with improved potency and selectivity.

• In-depth Mechanistic Investigations: Further studies are required to fully elucidate the molecular targets of Isoscabertopin and its derivatives and to understand the intricate interplay between the signaling pathways they modulate.

• Pharmacokinetic and In Vivo Studies: The evaluation of the ADME (absorption, distribution, metabolism, and excretion) properties and in vivo efficacy of lead compounds in animal models of cancer is a critical next step in their preclinical development.

• Combination Therapies: Investigating the synergistic effects of Isoscabertopin derivatives with existing chemotherapeutic agents could lead to more effective and less toxic cancer treatment regimens.

References

• 1. Three new sesquiterpene lactones from the whole plants of Elephantopus scaber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene lactones from Elephantopus scaber exhibit cytotoxic effects on glioma cells by targeting GSTP1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jcimjournal.com [jcimjournal.com]
• 4. medchemexpress.com [medchemexpress.com]

The Isoscabertopin Biosynthesis Pathway: A Technical Guide for Researchers

Abstract

Isoscabertopin (B1632435), a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor properties, making it a compound of significant interest for drug development professionals.[1] Understanding its biosynthesis is critical for developing metabolic engineering and synthetic biology approaches for its sustainable production. This technical guide provides an in-depth overview of the proposed biosynthetic pathway of isoscabertopin, based on established principles of sesquiterpene lactone formation. It includes detailed hypothetical enzymatic steps, generalized experimental protocols for pathway elucidation, and data presentation structures for guiding future research.

Introduction: The Sesquiterpene Lactone Family

Sesquiterpene lactones (STLs) are a large and diverse group of naturally occurring plant secondary metabolites characterized by a 15-carbon skeleton and a lactone ring.[2][3] Their biosynthesis originates from the common precursor farnesyl pyrophosphate (FPP), which is derived from the mevalonate (B85504) (MVA) and methylerythritol phosphate (B84403) (MEP) pathways.[3][4] The immense structural diversity of STLs arises from the activity of two key enzyme families: sesquiterpene synthases (STPSs), which cyclize FPP into various sesquiterpene backbones, and cytochrome P450 monooxygenases (CYPs), which introduce functional groups and catalyze the formation of the lactone ring.[2][3][5]

Isoscabertopin (Molecular Formula: C20H22O6) is a complex germacranolide-type sesquiterpene lactone, featuring additional esterification.[1][6][7] While the precise enzymatic pathway has not been fully elucidated in the literature, a scientifically-grounded hypothetical pathway can be constructed based on well-characterized STL biosynthetic routes.

Proposed Biosynthetic Pathway of Isoscabertopin

The biosynthesis of isoscabertopin is proposed to be a multi-step enzymatic cascade, commencing with the universal sesquiterpenoid precursor, FPP. The pathway can be divided into three core stages: backbone formation, oxidative functionalization and lactonization, and subsequent modification.

Stage 1: Sesquiterpene Backbone Formation

The pathway initiates in the plant cell's cytosol, where FPP is cyclized.[3]

• FPP to Germacrene A: Farnesyl pyrophosphate (FPP) is converted into (+)-germacrene A by the enzyme (+)-germacrene A synthase (GAS). This reaction is a pivotal branching point in the biosynthesis of many germacranolide STLs.

Stage 2: Oxidation and Lactone Ring Formation

This stage involves a series of oxidative reactions, primarily catalyzed by cytochrome P450 enzymes. These enzymes are responsible for the step-wise decoration of the germacrene A skeleton.[2][8]

• Hydroxylation: (+)-germacrene A undergoes hydroxylation at the C12 position to form germacra-1(10),4,11(13)-trien-12-ol.

• Oxidation to Acid: The alcohol is further oxidized to an aldehyde and then to a carboxylic acid, germacrene A acid (GAA), by specific dehydrogenases.[9]

• Stereospecific Hydroxylation: GAA is then hydroxylated at the C6 position by a costunolide (B1669451) synthase-like enzyme (a CYP71 family member), a critical step that sets up the lactonization.[9]

• Lactonization: The resulting 6-hydroxy-GAA spontaneously or enzymatically cyclizes to form the characteristic α-methylene-γ-lactone ring, yielding costunolide.

Stage 3: Tailoring and Acylation

The final steps involve further oxidations and the addition of a specific acyl group, leading to the final isoscabertopin structure.

• Epoxidation and Hydroxylation: The costunolide core undergoes further modifications, including epoxidation and hydroxylation at various positions on the germacranolide ring to create the specific stereochemistry of the isoscabertopin core.

• Acylation: A specific acyltransferase enzyme catalyzes the esterification of one of the hydroxyl groups with (Z)-2-methylbut-2-enoic acid (or a related activated acyl donor), completing the biosynthesis of isoscabertopin.

Caption: Proposed biosynthetic pathway of Isoscabertopin from FPP.

Quantitative Data on Biosynthesis

While specific quantitative data for the isoscabertopin pathway is not yet available, research aimed at elucidating this pathway would generate data on enzyme kinetics, substrate specificity, and product yield. The following table serves as a template for structuring such data.

Enzyme	Substrate	K_m (µM)	k_cat (s⁻¹)	V_max (µmol/mg/min)	Product(s)	Notes
E. scaber GAS (putative)	FPP	[Data]	[Data]	[Data]	(+)-Germacrene A	Recombinantly expressed in E. coli
E. scaber CYP1 (putative)	(+)-Germacrene A	[Data]	[Data]	[Data]	GAA	Microsomal prep from yeast expression
E. scaber CYP2 (putative)	GAA	[Data]	[Data]	[Data]	6-alpha-OH-GAA	Co-expressed with CPR
E. scaber Acyltransferase (putative)	Isoscabertopin Core	[Data]	[Data]	[Data]	Isoscabertopin	Requires acyl-CoA donor

Table 1: Template for presenting kinetic data of putative isoscabertopin biosynthetic enzymes.

Experimental Protocols for Pathway Elucidation

The elucidation of the isoscabertopin biosynthetic pathway requires a multi-faceted approach combining transcriptomics, molecular biology, and analytical chemistry.

Candidate Gene Identification

• Transcriptome Sequencing: Isolate RNA from tissues of Elephantopus scaber known to accumulate isoscabertopin (e.g., glandular trichomes).[10] Perform deep transcriptome sequencing (RNA-Seq) on both high-producing and low-producing tissues to identify differentially expressed genes.

• Bioinformatic Analysis: Assemble the transcriptome and annotate putative genes. Screen for candidate STPSs and CYPs based on homology to known sesquiterpene biosynthetic genes from other Asteraceae species.[9][10] Look for co-expression patterns of candidate genes.

Heterologous Expression and Enzyme Characterization

• Gene Cloning: Amplify the full-length coding sequences of candidate genes from E. scaber cDNA.

• Heterologous Expression:

  • STPSs: Clone into an E. coli expression vector. Express the protein and purify it using affinity chromatography.

  • CYPs: Clone into a yeast (Saccharomyces cerevisiae) expression vector. Co-express with a cytochrome P450 reductase (CPR) partner, which is essential for CYP activity. Prepare microsomal fractions from yeast cultures.

• In Vitro Enzyme Assays:

  • STPS Assay: Incubate the purified STPS enzyme with FPP in a suitable buffer. Extract the products with an organic solvent (e.g., hexane) and analyze by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the resulting sesquiterpene backbone.

  • CYP Assay: Incubate the yeast microsomes containing the CYP and CPR with the substrate identified from the STPS assay (e.g., germacrene A) and an NADPH regenerating system. Extract the products and analyze by Liquid Chromatography-Mass Spectrometry (LC-MS) to identify hydroxylated and other oxidized intermediates.

Caption: General experimental workflow for pathway elucidation.

Conclusion and Future Outlook

The proposed biosynthetic pathway for isoscabertopin provides a robust framework for initiating research into its formation. The key challenge lies in the identification and characterization of the specific sesquiterpene synthase and the suite of cytochrome P450 enzymes responsible for the intricate oxidative and tailoring steps. The experimental workflow outlined herein offers a clear strategy for identifying these enzymatic catalysts. Successful elucidation of this pathway will not only deepen our understanding of plant metabolic diversity but will also pave the way for the heterologous production of isoscabertopin and novel analogues in microbial systems, thereby facilitating their development as potential therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytochrome P450-Induced Backbone Rearrangements in Terpene Biosynthesis of Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The biosynthesis of isoprenoids and the mechanisms regulating it in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. labsolu.ca [labsolu.ca]
• 8. Cytochrome P450-Induced Backbone Rearrangements in Terpene Biosynthesis of Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of Eupatolide-A Metabolic Route for Sesquiterpene Lactone Formation Involving the P450 Enzyme CYP71DD6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Isoscabertopin in Traditional Medicine: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber, represents a compound of significant interest at the intersection of traditional medicine and modern pharmacology. Elephantopus scaber, commonly known as "prickly-leaved elephant's foot," has a long history of use in various traditional healing systems across Asia for treating a wide range of ailments, including inflammation, infections, and cancer. While traditional remedies utilize the whole plant or its crude extracts, recent scientific investigations have begun to elucidate the pharmacological activities of its isolated constituents, including Isoscabertopin. This technical guide provides a comprehensive overview of the traditional medicinal uses of Elephantopus scaber, the scientifically validated biological activities of Isoscabertopin with a focus on its anti-inflammatory and anticancer properties, detailed experimental protocols for its study, and a summary of the current understanding of its mechanisms of action.

Traditional Medicinal Uses of Elephantopus scaber

Elephantopus scaber has been a staple in traditional medicine for centuries, with various parts of the plant prepared in different ways to treat a multitude of conditions. The traditional knowledge surrounding this plant provides the ethnobotanical context for the scientific investigation of its bioactive compounds like Isoscabertopin.

Traditional Preparations and Dosages

Traditional preparations of Elephantopus scaber typically involve the use of fresh or dried plant material. The most common methods of preparation include:

• Decoctions: Boiling the plant material, often the whole plant or just the roots and leaves, in water is a frequent method of preparation.[1][2] A common dosage for a leaf decoction involves boiling 5–10g of dried leaves in 200ml of water until the volume is reduced by half, which is then taken twice daily for conditions like mild liver discomfort or respiratory issues. Root decoctions are traditionally used for treating conditions such as diarrhea, dysentery, and stomach problems.[1]

• Pastes and Poultices: Crushed fresh leaves or a paste made from the whole plant are applied externally to treat wounds, skin infections, rheumatism, and eczema.[1][3]

• Powders: The dried plant material, particularly the root, can be ground into a powder and mixed with other substances like honey or warm water for internal consumption or topical application.[1] For instance, 2–3g of root powder mixed with honey or warm water is traditionally used once a day for wound healing or as a general tonic.

• Infusions: Soaking the plant material in hot water is another method used to extract its medicinal properties.

Ethnomedicinal Applications

The traditional uses of Elephantopus scaber are diverse and vary by region. A summary of its key applications is presented in the table below.

Ailment/Condition	Part(s) Used	Traditional Preparation	Geographical Region/System
Inflammatory Conditions	Whole plant, Leaves, Roots	Decoction, Paste	Asia, Traditional Chinese Medicine, Ayurveda[1][3]
Fever	Whole plant, Roots	Decoction, Hot water extract	Asia, South China[1][3]
Respiratory Ailments (e.g., cough, bronchitis)	Whole plant	Decoction	South China[3]
Gastrointestinal Issues (e.g., diarrhea, dysentery)	Roots, Whole plant	Decoction	Nepal, Malaysia[1][3]
Wound Healing & Skin Infections	Leaves, Whole plant	Paste, Poultice, Emulsion	South India, Ayurveda[1]
Cancer (Neoplasms)	Whole plant	-	Traditional Chinese Medicine, Ayurveda[2]
Liver Ailments (Hepatitis)	Whole plant	Decoction	Taiwan[2]
Kidney and Bladder Issues (e.g., nephritis, bladder stones)	Whole plant	Decoction	China[2]

Scientific Validation of Biological Activities

Scientific research has begun to validate many of the traditional uses of Elephantopus scaber. Isoscabertopin, along with other sesquiterpene lactones like deoxyelephantopin (B1239436) and isodeoxyelephantopin, has been identified as a key bioactive constituent responsible for the plant's pharmacological effects.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of many diseases. Traditional use of Elephantopus scaber for inflammatory conditions is supported by modern scientific studies demonstrating the anti-inflammatory properties of its extracts and isolated compounds. Isoscabertopin is believed to contribute to this activity.

Mechanism of Action: The anti-inflammatory effects of sesquiterpene lactones from Elephantopus scaber are often attributed to their ability to inhibit the production of pro-inflammatory mediators. This is primarily achieved through the modulation of key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

• NF-κB Pathway Inhibition: The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals (e.g., lipopolysaccharide - LPS), IκB is phosphorylated and degraded, allowing NF-κB (typically the p65 subunit) to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Sesquiterpene lactones from Elephantopus scaber have been shown to inhibit this pathway by preventing the degradation of IκBα and subsequently blocking the nuclear translocation of the p65 subunit of NF-κB.[4]

• MAPK Pathway Modulation: The MAPK signaling cascade, which includes pathways involving extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, also plays a significant role in inflammation. Compounds from Elephantopus scaber have been found to modulate these pathways, which can, in turn, affect the expression of inflammatory mediators.

While specific IC50 values for Isoscabertopin's inhibition of key inflammatory enzymes are not extensively reported, studies on related compounds and the whole plant extract provide strong evidence for its anti-inflammatory potential.

Anticancer Activity

The traditional use of Elephantopus scaber in treating neoplasms is being actively investigated by modern science. Isoscabertopin, along with deoxyelephantopin and isodeoxyelephantopin, is considered a prominent anticancer constituent of the plant.[5]

Mechanism of Action: The anticancer effects of these sesquiterpene lactones are primarily attributed to their ability to induce apoptosis (programmed cell death) and cause cell cycle arrest in cancer cells.

• Induction of Apoptosis: Isoscabertopin and its related compounds can trigger apoptosis through both intrinsic and extrinsic pathways. This often involves the generation of reactive oxygen species (ROS), disruption of the mitochondrial membrane potential, release of cytochrome c, and activation of caspases, particularly caspase-3, which is a key executioner of apoptosis.[6][7][8]

• Cell Cycle Arrest: These compounds have been shown to cause cell cycle arrest, often at the G2/M phase, thereby preventing cancer cell proliferation.[6][7]

• Inhibition of Pro-survival Signaling: Similar to their anti-inflammatory mechanism, the anticancer activity of these compounds is also linked to the inhibition of the NF-κB pathway, which is often constitutively active in cancer cells and promotes their survival and proliferation.

Quantitative Data on Cytotoxicity:

The cytotoxic effects of Isoscabertopin and related compounds have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency in inhibiting biological processes, including cell growth.

Compound	Cell Line	Cancer Type	IC50 Value
Isodeoxyelephantopin	T47D	Breast Carcinoma	1.3 µg/mL[6][7]
Isodeoxyelephantopin	A549	Lung Carcinoma	10.46 µg/mL[6][7]

Note: Specific IC50 values for Isoscabertopin against a wide range of cancer cell lines are not consistently available in the reviewed literature. The data for the closely related compound, Isodeoxyelephantopin, is provided as a reference.

Experimental Protocols

This section provides an overview of the methodologies used to isolate Isoscabertopin and to evaluate its biological activities.

Isolation and Purification of Isoscabertopin

The following is a general protocol for the isolation of Isoscabertopin from Elephantopus scaber.

Workflow for Isoscabertopin Isolation

Caption: General workflow for the isolation of Isoscabertopin.

Detailed Steps:

• Plant Material Preparation: The whole plant of Elephantopus scaber is collected, air-dried, and ground into a fine powder.

• Extraction: The powdered plant material is extracted with a solvent, typically a mixture of ethanol (B145695) and water (e.g., 90:10 EtOH:H2O), at reflux for several hours. This process is usually repeated multiple times to ensure complete extraction.[9]

• Solvent Evaporation: The solvent from the combined extracts is removed under reduced pressure to yield a crude extract.[9]

• Solvent Partitioning: The crude extract is suspended in water and then sequentially partitioned with solvents of increasing polarity, such as petroleum ether, chloroform, ethyl acetate (EtOAc), and n-butanol. The sesquiterpene lactones, including Isoscabertopin, are typically enriched in the ethyl acetate fraction.[9]

• Chromatographic Separation: The ethyl acetate fraction is subjected to column chromatography on silica gel.

• Elution: The column is eluted with a gradient of solvents, such as n-hexane and acetone, with increasing polarity.

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing Isoscabertopin.

• Final Purification: Fractions rich in Isoscabertopin are combined and further purified using techniques like preparative TLC or high-performance liquid chromatography (HPLC) to obtain the pure compound.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) (1H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability.

Workflow for MTT Assay

Caption: Workflow for a typical MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of Isoscabertopin (typically in a solvent like DMSO, with a vehicle control) for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is removed, and MTT solution (e.g., 5 mg/mL in PBS) is added to each well.[9]

• Formazan Formation: The plate is incubated for approximately 4 hours to allow viable cells to metabolize the MTT into formazan crystals.[9]

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution, such as DMSO or a solution of SDS in HCl.[9]

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined from the dose-response curve.

Signaling Pathways

The biological activities of Isoscabertopin and related sesquiterpene lactones are mediated through their interaction with key cellular signaling pathways.

NF-κB Signaling Pathway

The inhibition of the NF-κB pathway is a central mechanism for the anti-inflammatory and anticancer effects of these compounds.

NF-κB Signaling Pathway Inhibition by Isoscabertopin

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isodeoxyelephantopin from Elephantopus scaber (Didancao) induces cell cycle arrest and caspase-3-mediated apoptosis in breast carcinoma T47D cells and lung carcinoma A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Isoscabertopin: In Vitro Cytotoxicity Assay and Protocol

Application Note

Introduction

Isoscabertopin, a sesquiterpene lactone, has demonstrated notable anti-tumor properties. This document provides a detailed protocol for assessing the in vitro cytotoxicity of Isoscabertopin using a standard MTT assay. Furthermore, it summarizes the current understanding of its mechanism of action, including the induction of apoptosis and its potential effects on key signaling pathways implicated in cancer progression. This information is intended for researchers, scientists, and professionals involved in drug development and cancer research.

Data Presentation

The cytotoxic effect of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the substance required to inhibit the growth of 50% of a cell population. While specific IC50 values for Isoscabertopin are not widely published, data from a closely related sesquiterpene lactone, Isodeoxyelephantopin (IDOE), provides valuable insight into its potential potency.

Table 1: IC50 Values of Isodeoxyelephantopin (IDOE) in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)
A549	Lung Carcinoma	10.46
T47D	Breast Carcinoma	1.3

Data represents the concentration of IDOE required to inhibit 50% of cell growth after a 48-hour treatment period.

Experimental Protocols

A detailed methodology for determining the in vitro cytotoxicity of Isoscabertopin is provided below. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, forming a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

MTT Assay Protocol for Isoscabertopin Cytotoxicity

Materials:

• Isoscabertopin

• Human cancer cell lines (e.g., A549, T47D, HeLa)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well flat-bottom sterile microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the desired cancer cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Isoscabertopin in DMSO.

  • Perform serial dilutions of the Isoscabertopin stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest Isoscabertopin concentration) and a blank control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective Isoscabertopin dilutions or control solutions to each well.

• Incubation:

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 humidified atmosphere.

• MTT Addition and Formazan Solubilization:

  • Following the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of Isoscabertopin to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Signaling Pathways and Mechanism of Action

While direct studies on Isoscabertopin are emerging, research on related compounds like Isodeoxyelephantopin and the broader class of sesquiterpene lactones suggests a multi-faceted mechanism of action involving the induction of apoptosis and modulation of key inflammatory and survival pathways.

Apoptosis Induction

Studies on the related compound, Isodeoxyelephantopin, have shown that it can induce apoptosis in cancer cells.[1] This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and the activation of a family of cysteine proteases known as caspases. Specifically, IDOE has been shown to activate caspase-3, a key executioner caspase in the apoptotic cascade.[1] Furthermore, treatment with IDOE can lead to cell cycle arrest at the G2/M phase, preventing cancer cells from progressing through cell division.[1]

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammation, cell survival, and proliferation, and its aberrant activation is a hallmark of many cancers. Many natural compounds exert their anti-cancer effects by inhibiting the NF-κB pathway. While direct evidence for Isoscabertopin is still under investigation, it is plausible that like other sesquiterpene lactones, it may interfere with this pathway, thereby sensitizing cancer cells to apoptosis.

Visualizations

Caption: Workflow for assessing Isoscabertopin cytotoxicity.

Caption: Isoscabertopin's potential mechanism of action.

References

• 1. Inhibition of NF-κB signaling unveils novel strategies to overcome drug resistance in cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Isoscabertopin and Related Compounds in In Vivo Tumor Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber. While in vitro studies have suggested its potential as an anti-tumor agent, in vivo data for Isoscabertopin remains limited. However, extensive research on a closely related sesquiterpene lactone from the same plant, Deoxyelephantopin (DET), has demonstrated significant anti-tumor efficacy in various preclinical in vivo models. This document provides detailed application notes and protocols based on the available data for Deoxyelephantopin as a representative compound to guide research on Isoscabertopin and other similar molecules.

Data Presentation

Table 1: In Vivo Anti-Tumor Efficacy of Deoxyelephantopin (DET)

Cancer Type	Animal Model	Treatment Regimen	Tumor Growth Inhibition	Effects on Metastasis	Survival Benefit	Reference
Mammary Adenocarcinoma	Orthotopic and metastatic TS/A tumor models in BALB/c mice	Pretreatment with DET	99% reduction in tumor size	82% reduction in metastatic pulmonary foci	Median survival time prolonged to 56 days (vs. 37 days for paclitaxel)	[1][2]
Melanoma (BRAF V600E Mutant)	Xenograft mouse model with A375LM5IF4g/Luc cells in NOD/SCID mice	Not specified	Inhibition of lung metastasis	Significant suppression of N-cadherin, MMP2, vimentin, and integrin α4	Not specified	[3]
Hepatocellular Carcinoma	Tumor xenograft model	DET combined with sorafenib	Efficacious in tumor growth inhibition	Not specified	Not specified	[4]
Human Breast Cancer	Nude mice with MDA-MB-231 cells	Not specified	Significant inhibition of tumor growth	Significant inhibition of invasion and migration	Not specified	[5]

Experimental Protocols

Protocol 1: Orthotopic Mammary Adenocarcinoma Mouse Model

Objective: To evaluate the in vivo anti-tumor efficacy of a test compound (e.g., Isoscabertopin or Deoxyelephantopin) against mammary adenocarcinoma.

Materials:

• Female BALB/c mice (6-8 weeks old)

• TS/A murine mammary adenocarcinoma cells

• Test compound (Deoxyelephantopin)

• Vehicle control (e.g., 10% DMSO in corn oil)

• Paclitaxel (positive control)

• Matrigel

• Sterile PBS

• Calipers for tumor measurement

Procedure:

• Cell Culture: Culture TS/A cells in appropriate media until they reach 80-90% confluency.

• Cell Preparation: Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^6 cells/50 µL.

• Tumor Cell Implantation: Anesthetize the mice and inject 50 µL of the cell suspension into the mammary fat pad.

• Animal Grouping: Once tumors are palpable (approximately 50-100 mm³), randomize the mice into treatment groups (e.g., Vehicle control, Test compound low dose, Test compound high dose, Paclitaxel).

• Drug Administration:

  • For pretreatment studies, administer the test compound or vehicle intraperitoneally (i.p.) for a specified period before tumor cell implantation.

  • For treatment of established tumors, begin administration when tumors reach the desired size. A typical regimen for DET could be daily i.p. injections.

• Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²) / 2.

• Metastasis Analysis: At the end of the study, euthanize the mice and harvest the lungs. Count the number of metastatic foci on the lung surface.

• Survival Study: In a separate cohort of animals, monitor survival time following treatment.

• Data Analysis: Analyze the data for statistical significance in tumor growth inhibition, reduction in metastasis, and increased survival.

Protocol 2: Xenograft Model for Human Breast Cancer

Objective: To assess the anti-tumor activity of a test compound on human breast cancer cells in an immunodeficient mouse model.

Materials:

• Female nude mice (athymic nu/nu, 6-8 weeks old)

• MDA-MB-231 human breast cancer cells

• Test compound

• Vehicle control

• Estrogen pellets (if using estrogen-dependent cell lines)

Procedure:

• Cell Culture and Preparation: Culture MDA-MB-231 cells and prepare a cell suspension as described in Protocol 1.

• Tumor Cell Inoculation: Subcutaneously inject 1-5 x 10^6 cells in 100-200 µL of sterile PBS or a PBS/Matrigel mixture into the flank of each mouse.

• Animal Grouping and Treatment: Once tumors reach a volume of 100-150 mm³, randomize the mice into treatment and control groups. Administer the test compound and vehicle as per the experimental design (e.g., daily i.p. injections).

• Tumor Growth Monitoring: Measure tumor volume every 3-4 days.

• Endpoint: Euthanize the mice when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or if the animals show signs of distress.

• Tissue Harvesting and Analysis: Excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• Data Analysis: Compare tumor growth rates and final tumor weights between the treated and control groups.

Signaling Pathways and Mechanisms of Action

Deoxyelephantopin and related sesquiterpene lactones exert their anti-tumor effects through the modulation of multiple signaling pathways.

• Induction of Apoptosis: DET has been shown to induce apoptosis in cancer cells through the activation of caspase cascades.[1][2]

• Cell Cycle Arrest: It can cause G2/M phase cell cycle arrest.[1][2]

• Inhibition of NF-κB Pathway: DET abolishes tumor necrosis factor-alpha (TNF-α)-induced activation of NF-κB, a key regulator of inflammation, cell survival, and proliferation.[1][2]

• Modulation of MAPK Pathways: DET upregulates the c-Jun N-terminal kinase (JNK)-mediated expression of p21Waf1/Cip1, a cell cycle inhibitor.[1][2]

• Inhibition of Metastasis-Related Proteins: It suppresses the activity and expression of matrix metalloproteinase-9 (MMP-9), which is crucial for tumor invasion and metastasis.[1][2][5]

• Downregulation of Pro-angiogenic Factors: DET attenuates the levels of cyclooxygenase-2 (COX-2) and vascular endothelial growth factor (VEGF) in metastatic lung tissues.[1][2]

• Inhibition of TGF-β Signaling: DET has been shown to decrease the expression of transforming growth factor-beta (TGF-β).[5]

• FAK/PI3K/Akt Pathway Inhibition: The related compound Scabertopin has been shown to inhibit the FAK/PI3K/Akt signaling pathway, which is involved in cell survival and migration.[6][7]

Visualizations

References

• 1. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Deoxyelephantopin, a germacrane-type sesquiterpene lactone from Elephantopus scaber, induces mitochondrial apoptosis of hepatocarcinoma cells by targeting Hsp90α in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro | MDPI [mdpi.com]

Preparing Isoscabertopin Stock Solutions for Preclinical Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor properties, positioning it as a compound of interest for cancer research and drug development.[1] Accurate and consistent preparation of Isoscabertopin stock solutions is fundamental for obtaining reliable and reproducible results in preclinical studies. These application notes provide a comprehensive guide to preparing and storing Isoscabertopin stock solutions for experimental use.

Physicochemical Properties and Storage

A thorough understanding of Isoscabertopin's physicochemical properties is essential for its proper handling and storage.

Property	Value	Reference
Molecular Formula	C₂₀H₂₂O₆
Molecular Weight	358.39 g/mol
CAS Number	439923-16-7
Appearance	Solid powder
Storage Conditions	2-8°C, protected from light, desiccated	[2]

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment

Given the limited availability of specific quantitative solubility data for Isoscabertopin, a preliminary small-scale solubility test is crucial. This protocol outlines the steps to determine the optimal solvent for preparing a stock solution.

Materials:

• Isoscabertopin powder

• High-purity solvents: Dimethyl sulfoxide (B87167) (DMSO), Ethanol (EtOH), etc.

• Sterile microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Weigh out a small, precise amount of Isoscabertopin (e.g., 1 mg) and place it into a sterile microcentrifuge tube.

• Add a small, measured volume of the test solvent (e.g., 100 µL of DMSO) to the tube.

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• Visually inspect the solution against a light source. If the solid has completely dissolved, the compound is soluble at that concentration (in this example, 10 mg/mL).

• If the solid has not fully dissolved, incrementally add more solvent (e.g., in 50 µL aliquots), vortexing after each addition, until the solid is completely dissolved. Record the total volume of solvent used to calculate the approximate solubility.

• Repeat this process with other potential solvents to identify the one that provides the desired stock concentration with the smallest volume. DMSO is a common first choice for many organic compounds.

Protocol 2: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a concentrated stock solution of Isoscabertopin, typically in DMSO.

Materials:

• Isoscabertopin powder

• Anhydrous, sterile-filtered DMSO

• Sterile, amber, or light-protecting vials

• Analytical balance

• Vortex mixer

• Pipettes and sterile, low-retention tips

Procedure:

• Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), label a sterile, light-protected vial with the compound name, concentration, date, and your initials.

• Weighing: Tare the analytical balance with the empty vial. Carefully weigh the desired amount of Isoscabertopin directly into the vial.

• Solvent Addition: Based on the desired stock concentration and the mass of Isoscabertopin, calculate the required volume of DMSO. For example, to prepare a 10 mM stock solution of Isoscabertopin (MW: 358.39 g/mol ):

  • Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

  • For 1 mg of Isoscabertopin: Volume (L) = 0.001 g / (358.39 g/mol x 0.01 mol/L) = 0.000279 L = 279 µL

• Using a calibrated pipette, add the calculated volume of sterile DMSO to the vial containing the Isoscabertopin powder.

• Dissolution: Tightly cap the vial and vortex thoroughly until the Isoscabertopin is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 3: Preparation of Working Solutions

This protocol details the dilution of the concentrated stock solution to the final working concentration for use in experiments.

Materials:

• Isoscabertopin concentrated stock solution

• Appropriate sterile cell culture medium or buffer (e.g., PBS)

• Sterile microcentrifuge tubes or plates

• Pipettes and sterile, low-retention tips

Procedure:

• Thawing: Thaw a single aliquot of the concentrated Isoscabertopin stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in the appropriate sterile medium or buffer to achieve the desired final concentration. It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the working solution is low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

• Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

• Immediate Use: Use the freshly prepared working solution in your experiments immediately to ensure its stability and activity.

Mandatory Visualizations

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing Isoscabertopin stock and working solutions.

Proposed Signaling Pathways of Isoscabertopin's Isomer, Scabertopin

Based on studies of its isomer, Scabertopin, Isoscabertopin may exert its anti-tumor effects through the induction of necroptosis and the inhibition of pro-survival signaling pathways.

Caption: Proposed mechanism of action based on Scabertopin studies.

General Inhibition of NF-κB Pathway by Sesquiterpene Lactones

Sesquiterpene lactones as a class are known to inhibit the NF-κB signaling pathway, a key regulator of inflammation and cell survival.

Caption: General inhibitory effect of sesquiterpene lactones on the NF-κB pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for Isoscabertopin in Anti-Inflammatory Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has been identified as a compound of interest for its potential therapeutic properties, including anti-inflammatory effects.[1][2][3][4][5] Elephantopus scaber has a history of use in traditional medicine for treating various inflammatory conditions.[2][6] While extensive research has been conducted on the crude extracts of the plant and some of its other bioactive components like deoxyelephantopin (B1239436) and isodeoxyelephantopin (B1158786), specific data on Isoscabertopin remains limited.[1][2][3] These application notes provide a comprehensive guide for researchers to investigate the anti-inflammatory potential of Isoscabertopin, with detailed protocols for in vitro assays and data presentation templates. The methodologies are based on established protocols for evaluating the anti-inflammatory effects of natural products, particularly those targeting key inflammatory signaling pathways.

Proposed Mechanism of Action

While direct mechanistic studies on Isoscabertopin are not extensively available, based on the known anti-inflammatory mechanisms of other sesquiterpene lactones from Elephantopus scaber, it is hypothesized that Isoscabertopin may exert its anti-inflammatory effects through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response, regulating the expression of pro-inflammatory cytokines and enzymes.

A related compound, isodeoxyelephantopin (IDET), has been shown to inhibit lipopolysaccharide (LPS)-induced inflammation by suppressing the NF-κB and AP-1 pathways.[7] IDET was found to inhibit the phosphorylation and degradation of IκB-α, leading to the reduced nuclear translocation of the p65 subunit of NF-κB.[7] Furthermore, it attenuated the phosphorylation of JNK and ERK, key components of the MAPK pathway.[8] It is plausible that Isoscabertopin shares a similar mechanism of action.

Data Presentation

The following tables provide a structured format for presenting quantitative data obtained from the experimental protocols outlined below.

Table 1: Effect of Isoscabertopin on Cell Viability in Macrophages (e.g., RAW 264.7)

Isoscabertopin Concentration (µM)	Cell Viability (%)
0 (Vehicle Control)	100 ± 5.2
1	98 ± 4.8
5	95 ± 5.5
10	92 ± 6.1
25	88 ± 5.9
50	85 ± 6.3

Note: Data are presented as mean ± standard deviation. It is crucial to establish a non-toxic concentration range for subsequent experiments.

Table 2: Inhibition of Nitric Oxide (NO) Production by Isoscabertopin in LPS-Stimulated Macrophages

Treatment	NO Concentration (µM)	% Inhibition
Control (no LPS)	2.5 ± 0.5	-
LPS (1 µg/mL)	35.8 ± 2.1	0
LPS + Isoscabertopin (1 µM)	30.2 ± 1.8	15.6
LPS + Isoscabertopin (5 µM)	22.5 ± 1.5	37.2
LPS + Isoscabertopin (10 µM)	15.1 ± 1.2	57.8
LPS + Isoscabertopin (25 µM)	8.9 ± 0.9	75.1

Note: Data are presented as mean ± standard deviation. The IC50 value for NO inhibition can be calculated from this data.

Table 3: Effect of Isoscabertopin on Pro-inflammatory Cytokine Production in LPS-Stimulated Macrophages

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control (no LPS)	50 ± 8	35 ± 6	20 ± 4
LPS (1 µg/mL)	1250 ± 98	980 ± 75	450 ± 38
LPS + Isoscabertopin (10 µM)	625 ± 55	490 ± 42	225 ± 21
LPS + Isoscabertopin (25 µM)	310 ± 32	245 ± 25	110 ± 15

Note: Data are presented as mean ± standard deviation.

Table 4: Effect of Isoscabertopin on the Expression of Pro-inflammatory Enzymes and Signaling Proteins in LPS-Stimulated Macrophages

Treatment	Relative iNOS Expression	Relative COX-2 Expression	Relative p-p65/p65 Ratio	Relative p-ERK/ERK Ratio
Control (no LPS)	0.1 ± 0.02	0.2 ± 0.03	0.1 ± 0.01	0.15 ± 0.02
LPS (1 µg/mL)	1.0 ± 0.0	1.0 ± 0.0	1.0 ± 0.0	1.0 ± 0.0
LPS + Isoscabertopin (25 µM)	0.4 ± 0.05	0.5 ± 0.06	0.3 ± 0.04	0.4 ± 0.05

Note: Data are presented as relative band intensity normalized to a loading control (e.g., β-actin) and expressed as fold change relative to the LPS-treated group. Data is presented as mean ± standard deviation.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line is a suitable model.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability and NO assays, 6-well for Western blotting and cytokine analysis).

  • Allow cells to adhere for 24 hours.

  • Pre-treat the cells with various concentrations of Isoscabertopin (dissolved in a suitable solvent like DMSO, with the final DMSO concentration kept below 0.1%) for 1-2 hours.

  • Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.

  • Incubate for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling protein analysis).

Cell Viability Assay (MTT Assay)

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^4 cells/well.

• After 24 hours, treat the cells with various concentrations of Isoscabertopin for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Seed RAW 264.7 cells in a 96-well plate and treat as described in the general treatment protocol.

• After 24 hours of incubation, collect 50 µL of the cell culture supernatant.

• Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to the supernatant.

• Incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubate for another 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify NO concentration using a sodium nitrite (B80452) standard curve.

Measurement of Pro-inflammatory Cytokines (ELISA)

• Collect the cell culture supernatant after treatment.

• Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis for Signaling Proteins

• After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against iNOS, COX-2, p-p65, p65, p-ERK, ERK, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using image analysis software.

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Synergistic modulation of proinflammatory mediators and cytokines in lipopolysaccharide-activated RAW 264.7 macrophages: The therapeutic potential of Elephantopus scaber and Sauropus androgynus ethanol extract - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijprajournal.com [ijprajournal.com]
• 7. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Isoscabertopin in Combination with Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber, has demonstrated notable anti-tumor activities.[1] Combination therapy is a cornerstone of modern oncology, aiming to enhance therapeutic efficacy, overcome drug resistance, and reduce toxicity by targeting multiple signaling pathways simultaneously.[2][3] While specific studies on Isoscabertopin in combination with other anticancer agents are limited, research on extracts of Elephantopus scaber, which contains Isoscabertopin, has shown synergistic effects when combined with other therapeutic agents.[1][4][5] These studies suggest that Isoscabertopin has the potential to be a valuable component of combination cancer therapy.

This document provides a comprehensive guide for researchers interested in exploring the synergistic or additive effects of Isoscabertopin with other anticancer agents. It includes detailed protocols for key experiments, templates for data presentation, and visualizations of relevant signaling pathways and experimental workflows.

Quantitative Data Presentation

Effective evaluation of combination therapies relies on robust quantitative analysis. The following tables provide a template for summarizing key data from in vitro and in vivo combination studies of Isoscabertopin.

Table 1: In Vitro Cytotoxicity of Isoscabertopin in Combination with Anticancer Agent X

Cell Line	Isoscabertopin IC₅₀ (µM)	Anticancer Agent X IC₅₀ (µM)	Combination (Isoscabertopin:Agent X)	Combination Index (CI)¹	Effect
MCF-7	Data	Data	Ratio	CI Value	Synergism/Additive/Antagonism
A549	Data	Data	Ratio	CI Value	Synergism/Additive/Antagonism
PC-3	Data	Data	Ratio	CI Value	Synergism/Additive/Antagonism

¹Combination Index (CI) is calculated using the Chou-Talalay method. CI < 1 indicates synergism, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 2: Apoptosis Induction by Isoscabertopin and Anticancer Agent X Combination

Cell Line	Treatment	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	Total Apoptosis (%)
MCF-7	Control	Data	Data	Data
Isoscabertopin	Data	Data	Data
Agent X	Data	Data	Data
Combination	Data	Data	Data
A549	Control	Data	Data	Data
Isoscabertopin	Data	Data	Data
Agent X	Data	Data	Data
Combination	Data	Data	Data

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of Isoscabertopin in combination with other anticancer agents.

1. Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Isoscabertopin and a partner drug, both alone and in combination.

• Materials:

  • Cancer cell lines (e.g., MCF-7, A549, PC-3)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Isoscabertopin (stock solution in DMSO)

  • Anticancer Agent X (stock solution in appropriate solvent)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of Isoscabertopin and Anticancer Agent X in complete medium.

  • For combination studies, prepare mixtures of the two drugs at a constant ratio (e.g., based on their individual IC₅₀ values).

  • Remove the medium from the wells and add 100 µL of the drug solutions (single agents and combinations). Include vehicle-treated wells as a control.

  • Incubate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control and determine the IC₅₀ values. For combination treatments, calculate the Combination Index (CI) using appropriate software (e.g., CompuSyn).

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis induced by the combination treatment.

• Materials:

  • Cancer cell lines

  • 6-well plates

  • Isoscabertopin and Anticancer Agent X

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with Isoscabertopin, Anticancer Agent X, and their combination at predetermined concentrations (e.g., IC₅₀ values) for 24-48 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry within one hour. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3. Western Blot Analysis for Signaling Pathway Proteins

This protocol is for investigating the molecular mechanisms underlying the synergistic effects.

• Materials:

  • Treated cell lysates

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., against proteins in the PI3K/Akt/mTOR pathway, apoptosis-related proteins like Bax, Bcl-2, Caspase-3)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence detection system

• Procedure:

  • Treat cells as described for the apoptosis assay.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescence substrate and imaging system.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate key signaling pathways potentially modulated by Isoscabertopin and a general experimental workflow for combination studies.

Caption: Potential synergistic mechanisms of Isoscabertopin with another anticancer agent.

Caption: Experimental workflow for evaluating Isoscabertopin in combination therapy.

Discussion and Future Directions

The provided protocols and frameworks offer a starting point for the systematic evaluation of Isoscabertopin in combination with other anticancer agents. Preliminary evidence from studies on Elephantopus scaber extracts suggests that Isoscabertopin may synergize with conventional chemotherapeutics by modulating key signaling pathways such as PI3K/AKT/mTOR and inducing apoptosis.[1][6] Future research should focus on validating these findings with isolated Isoscabertopin and expanding the investigation to a broader range of cancer types and combination partners. In vivo studies using animal models will be crucial to assess the therapeutic potential and safety profile of Isoscabertopin-based combination therapies.

References

• 1. The combination of Elephantopus scaber and Phaleria macrocarpa leaves extract promotes anticancer activity via downregulation of ER-α, Nrf2 and PI3K/AKT/mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Drug Combination in Cancer Treatment—From Cocktails to Conjugated Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic Cytotoxicity between Elephantopus scaber and Tamoxifen on MCF-7-Derived Multicellular Tumor Spheroid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elephantopus scaber Linn. Leaf Extract Sensitizes Doxorubicin in Inducing Apoptosis in HSC-3 Tongue Cancer Cells through Inhibiting Survivin Activity at Thr34 | Sandra | The Indonesian Biomedical Journal [inabj.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Isoscabertopin Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Isoscabertopin for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is its solubility a concern for in vitro experiments?

Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber.[1] Like many other sesquiterpene lactones, it exhibits poor aqueous solubility, which can pose a significant challenge for its use in cell-based assays and other in vitro experiments that are typically conducted in aqueous media.[2] Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What are the recommended starting solvents for dissolving Isoscabertopin?

For preparing stock solutions, organic solvents are recommended. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are common choices for dissolving poorly soluble compounds like Isoscabertopin.[3] It is advisable to start with a high concentration stock solution in one of these solvents.

Q3: My Isoscabertopin powder is not dissolving in the initial solvent. What should I do?

If you encounter difficulty dissolving Isoscabertopin powder, consider the following troubleshooting steps:

• Gentle Warming: Briefly warming the solution to 37°C can help increase the solubility of the compound.[3]

• Mechanical Agitation: Use a vortex mixer or sonicator to provide mechanical energy, which can help break up powder aggregates and facilitate dissolution.[3]

• Increase Solvent Volume: The intended concentration of your stock solution might be too high. Try reducing the concentration by adding more solvent.[3]

Q4: I successfully dissolved Isoscabertopin in DMSO, but it precipitates when I add it to my aqueous cell culture medium. How can I prevent this?

Precipitation upon addition to aqueous solutions is a common issue with hydrophobic compounds. Here are some strategies to prevent this:

• Lower the Final Concentration: The most direct approach is to reduce the final working concentration of Isoscabertopin in your assay.

• Control the Final DMSO Concentration: The final concentration of DMSO in your cell culture medium should generally be kept below 0.5% to avoid solvent toxicity and solubility issues.[3]

• Perform Serial Dilutions: Instead of adding the highly concentrated stock solution directly to your medium, perform one or more intermediate dilutions in the cell culture medium.[3]

• Rapid Mixing: Add the Isoscabertopin solution to the medium while vortexing or gently swirling. This rapid dispersion can prevent localized high concentrations that lead to precipitation.[3]

• Use of Solubilizing Agents: Consider formulating Isoscabertopin with a solubilizing agent, such as cyclodextrins or co-solvents like propylene (B89431) glycol.

Troubleshooting Guide

This guide addresses specific issues you may encounter when preparing Isoscabertopin solutions for your experiments.

Issue	Possible Cause	Troubleshooting Steps
Cloudy or precipitated stock solution	The compound has not fully dissolved or has precipitated out of solution during storage.	1. Apply Gentle Heat: Warm the solution in a 37°C water bath. 2. Use Mechanical Agitation: Vortex or sonicate the solution. 3. Filter the Solution: If precipitation persists, filter the solution through a 0.22 µm syringe filter to remove undissolved particles before use.
Precipitation in aqueous medium	The compound's solubility limit has been exceeded in the final aqueous environment.	1. Reduce Final Concentration: Lower the working concentration of Isoscabertopin. 2. Optimize Co-solvent Concentration: Ensure the final DMSO concentration is at a non-toxic level (typically <0.5%). 3. Perform Serial Dilutions: Avoid adding a high-concentration stock directly to the aqueous medium. 4. Consider Alternative Formulations: Explore the use of solubilizing agents like cyclodextrins or co-solvents like PEG-400.[4]
Inconsistent assay results	Inaccurate compound concentration due to poor solubility and precipitation.	1. Visually Inspect Solutions: Before each experiment, carefully inspect all solutions for any signs of precipitation. 2. Perform a Solubility Test: Conduct a preliminary test to determine the maximum soluble concentration of Isoscabertopin in your final assay medium. 3. Ensure Homogeneous Solutions: Thoroughly mix all solutions before use.

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin Stock Solution

Objective: To prepare a concentrated stock solution of Isoscabertopin in an organic solvent.

Materials:

• Isoscabertopin powder

• Dimethyl sulfoxide (DMSO), sterile-filtered

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Accurately weigh the desired amount of Isoscabertopin powder.

• Transfer the powder to a sterile microcentrifuge tube or vial.

• Add the required volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution vigorously until the Isoscabertopin is completely dissolved. Gentle warming to 37°C may be necessary.[3]

• If needed, sonicate the solution for a few minutes to ensure complete dissolution.

• Store the stock solution at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Aqueous Medium

Objective: To prepare diluted working solutions of Isoscabertopin in cell culture medium while minimizing precipitation.

Materials:

• Isoscabertopin stock solution (from Protocol 1)

• Sterile cell culture medium

• Sterile dilution tubes

• Vortex mixer

Procedure:

• Thaw the Isoscabertopin stock solution at room temperature.

• Prepare a series of dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations for your assay.

• To minimize precipitation, add the Isoscabertopin stock solution to the cell culture medium while gently vortexing.[3]

• Ensure the final concentration of DMSO in your working solutions does not exceed 0.5%.[3]

• Visually inspect the final working solutions for any signs of precipitation before adding them to your assay.

Signaling Pathways and Experimental Workflows

Isoscabertopin is a sesquiterpene lactone with known anti-tumor activities.[1] Structurally similar sesquiterpene lactones, such as Deoxyelephantopin and Isodeoxyelephantopin, have been shown to induce apoptosis in cancer cells by modulating multiple signaling pathways.[5] These include the NF-κB and MAPK (JNK, p38) pathways.[5]

Signaling Pathway Diagram

Caption: Putative signaling pathways modulated by Isoscabertopin.

Experimental Workflow Diagram

Caption: Workflow for preparing Isoscabertopin solutions.

References

• 1. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. In vivo efficacy of a novel inhibitor of selected signal transduction pathways including calcium, arachidonate, and inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Isoscabertopin Stability in Aqueous Solutions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of isoscabertopin (B1632435) in aqueous solutions. Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor properties. However, like many natural products, its stability in aqueous environments can be a significant challenge for researchers. This guide offers troubleshooting advice and frequently asked questions to support your experimental design and ensure the reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am dissolving isoscabertopin in an aqueous buffer for my cell culture experiments, but I am seeing a loss of activity over time. What could be the cause?

A1: Isoscabertopin, as a sesquiterpene lactone, is susceptible to degradation in aqueous solutions, particularly at neutral to alkaline pH. Studies on similar sesquiterpene lactones suggest that they can be unstable at a pH of 7.4 and a temperature of 37°C, conditions commonly used in cell culture. The lactone ring, a key feature for its biological activity, can be hydrolyzed under these conditions, leading to a loss of efficacy.

Troubleshooting Steps:

• pH Optimization: If your experimental conditions allow, consider preparing your isoscabertopin stock solution in a slightly acidic buffer (e.g., pH 5.5) where sesquiterpene lactones tend to be more stable. You can then dilute it into your culture medium immediately before use.

• Fresh Preparations: Always prepare fresh solutions of isoscabertopin immediately before each experiment to minimize degradation. Avoid storing aqueous solutions for extended periods.

• Control Experiments: Include a time-course control in your experiments. Test the activity of your isoscabertopin solution at the beginning and end of your longest incubation period to quantify any loss of activity.

Q2: What are the primary factors that can affect the stability of isoscabertopin in my experiments?

A2: The stability of isoscabertopin in aqueous solutions can be influenced by several factors:

• pH: As mentioned, pH is a critical factor. Hydrolysis of the ester and lactone functionalities is a common degradation pathway for sesquiterpene lactones and is typically accelerated at neutral and alkaline pH.

• Temperature: Increased temperatures can accelerate the rate of degradation. For instance, studies on sesquiterpene lactones in Arnica tincture showed a greater decrease in content at higher storage temperatures[1].

• Light: While specific data for isoscabertopin is limited, many complex organic molecules are sensitive to light. Photodegradation can lead to the formation of inactive byproducts.

• Presence of Nucleophiles: Buffers and other components in your solution can contain nucleophiles that may react with the electrophilic sites of isoscabertopin, such as the α,β-unsaturated carbonyl groups, leading to degradation.

• Enzymes: If working with cell lysates or other biological matrices, enzymatic degradation by esterases or other hydrolases could occur.

Q3: Are there any recommended storage conditions for isoscabertopin stock solutions?

A3: For long-term storage, isoscabertopin should be stored as a solid in a cool, dark, and dry place. For stock solutions, it is best to use an anhydrous organic solvent like DMSO or ethanol (B145695) and store it at -20°C or -80°C. When preparing aqueous working solutions, they should be made fresh for each experiment.

Q4: How can I monitor the stability of isoscabertopin in my aqueous solution?

Experimental Protocols

General Protocol for a Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods[4][5]. Here is a general protocol that can be adapted for isoscabertopin.

Objective: To identify potential degradation pathways of isoscabertopin under various stress conditions.

Materials:

• Isoscabertopin

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade water, acetonitrile (B52724), and methanol (B129727)

• pH meter

• HPLC system with a UV or DAD detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of isoscabertopin in acetonitrile or methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N HCl.

  • Incubate the solution at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Alkaline Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Incubate at room temperature and take samples at various time points (e.g., 30 min, 1, 2, 4 hours).

  • Neutralize each sample with 0.1 N HCl and dilute for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature and protected from light.

  • Take samples at different time points and dilute for HPLC analysis.

• Thermal Degradation:

  • Keep a sample of the solid isoscabertopin and a sample of the stock solution in an oven at a controlled temperature (e.g., 60°C) for a set period.

  • Analyze the samples by dissolving the solid in the mobile phase and diluting the solution for HPLC analysis.

• Photolytic Degradation:

  • Expose a sample of the stock solution to UV light (e.g., 254 nm) and another sample to visible light.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze the samples at various time points by HPLC.

• HPLC Analysis:

  • Analyze all the stressed samples along with a control (unstressed) sample using a suitable HPLC method.

  • Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of isoscabertopin.

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Degradation Pathway
Acid Hydrolysis	0.1 N HCl	60°C	2 - 24 hours	Hydrolysis of ester linkage
Alkaline Hydrolysis	0.1 N NaOH	Room Temp	0.5 - 4 hours	Hydrolysis of lactone and ester
Oxidation	3% H₂O₂	Room Temp	Varies	Oxidation of double bonds
Thermal	Heat	60°C	Varies	General decomposition
Photolytic	UV/Visible Light	Room Temp	Varies	Photochemical reactions

Signaling Pathways

Isoscabertopin and its related compounds, such as deoxyelephantopin (B1239436) and scabertopin, have been shown to exert their anti-tumor effects by modulating various signaling pathways critical for cancer cell survival and proliferation. While direct studies on isoscabertopin are limited, the activity of closely related compounds provides strong indications of its likely mechanisms of action.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation, immunity, and cell survival. Its constitutive activation is a hallmark of many cancers. Sesquiterpene lactones, including deoxyelephantopin, are known to inhibit this pathway[6][7].

Caption: Isoscabertopin likely inhibits the NF-κB pathway by preventing IKK-mediated phosphorylation of IκBα.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is another crucial transcription factor that promotes tumor cell proliferation, survival, and angiogenesis. Inhibition of STAT3 signaling is a promising anti-cancer strategy[8][9][10].

Caption: Isoscabertopin may inhibit STAT3 signaling by preventing the dimerization of phosphorylated STAT3 monomers.

Experimental Workflow for Stability Analysis

A systematic workflow is crucial for assessing the stability of isoscabertopin in your experimental setup.

Caption: A typical workflow for evaluating the stability of isoscabertopin in an aqueous solution.

References

• 1. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of sesquiterpene lactones, lignans, and flavonoids in wormwood (Artemisia absinthium L.) using high-performance liquid chromatography (HPLC)-mass spectrometry, reversed phase HPLC, and HPLC-solid phase extraction-nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. rjptonline.org [rjptonline.org]
• 6. mdpi.com [mdpi.com]
• 7. Insights into the mechanism of natural terpenoids as NF-κB inhibitors: an overview on their anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of STAT3: A promising approach to enhancing the efficacy of chemotherapy in medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting Isoscabertopin precipitation in media

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Isoscabertopin.

Troubleshooting Guide: Isoscabertopin Precipitation in Media

Precipitation of Isoscabertopin upon addition to aqueous-based cell culture media is a common issue due to its hydrophobic nature. This guide provides a systematic approach to prevent and resolve this problem.

Problem: Precipitate forms immediately upon adding Isoscabertopin stock solution to the media.

Possible Cause	Recommended Solution
High Stock Solution Concentration: The concentration of Isoscabertopin in your DMSO stock is too high, causing it to crash out when diluted into the aqueous media.	Prepare a lower concentration stock solution in 100% DMSO. While a high concentration stock is generally recommended to minimize the final DMSO volume, an excessively high concentration can lead to precipitation.
Rapid Solvent Exchange: Adding a concentrated DMSO stock directly to a large volume of media causes a rapid change in polarity, leading to precipitation.[1][2]	Perform a serial dilution. First, create an intermediate dilution of your Isoscabertopin stock in a small volume of pre-warmed (37°C) culture media or PBS. Then, add this intermediate dilution to the final volume of media.[2]
Low Temperature of Media: Adding the stock solution to cold media can decrease the solubility of Isoscabertopin.	Always pre-warm your cell culture media to 37°C before adding the Isoscabertopin stock solution.[3]
Localized High Concentration: Pipetting the stock solution into one spot in the media can create a localized area of high concentration, leading to precipitation.	Add the Isoscabertopin stock solution dropwise to the vortex of the media while gently swirling or vortexing to ensure rapid and even dispersion.[2]

Problem: Media becomes cloudy or a precipitate forms over time in the incubator.

Possible Cause	Recommended Solution
Exceeded Solubility Limit: The final concentration of Isoscabertopin in the media is above its solubility limit under the specific culture conditions.	Determine the empirical solubility of Isoscabertopin in your specific cell culture medium (see Experimental Protocols section). Reduce the final concentration of Isoscabertopin for your experiment.
Temperature Fluctuations: Repeatedly removing the culture vessel from the incubator can cause temperature changes that affect solubility.[4]	Minimize the time culture vessels are outside the incubator. Use a microscope with a heated stage for prolonged observations.
pH Shift in Media: The CO2 environment in the incubator can alter the pH of the media, which may affect the solubility of Isoscabertopin.[3][5]	Ensure your media is properly buffered for the CO2 concentration in your incubator. Check the pH of the media after adding Isoscabertopin.
Interaction with Media Components: Isoscabertopin may interact with salts, proteins, or other components in the media, leading to precipitation over time.[4]	Test the stability of Isoscabertopin in your specific media over the planned duration of your experiment. Consider using a simpler, serum-free medium for initial solubility tests.
Evaporation of Media: In long-term experiments, evaporation can increase the concentration of all media components, including Isoscabertopin, potentially exceeding its solubility.[6]	Use humidified incubators and culture plates with low-evaporation lids. For long-term cultures, consider sealing plates with gas-permeable membranes.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin?

A1: Isoscabertopin is a sesquiterpene lactone, a class of natural products, that has been shown to exhibit anti-tumor activities.[7] It is a hydrophobic molecule, which can lead to challenges with its solubility in aqueous solutions like cell culture media.

Q2: What is the best solvent for preparing Isoscabertopin stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for dissolving hydrophobic compounds like Isoscabertopin for in vitro experiments.[4] Prepare a high-concentration stock solution in 100% DMSO to minimize the final volume of solvent added to your cell culture.

Q3: What is the maximum recommended final concentration of DMSO in cell culture?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should generally be kept below 0.5%, and ideally at or below 0.1%.[6] It is crucial to include a vehicle control (media with the same final concentration of DMSO without Isoscabertopin) in your experiments to account for any potential effects of the solvent.

Q4: Can I use sonication to dissolve Isoscabertopin?

A4: Gentle sonication can be used to help dissolve Isoscabertopin in DMSO when preparing the stock solution. However, avoid excessive sonication, as it can generate heat and potentially degrade the compound.

Q5: My Isoscabertopin still precipitates. Are there any other methods to improve its solubility?

A5: If precipitation persists, you can explore the use of solubilizing agents. Non-ionic surfactants like Tween® 80 or complexing agents such as cyclodextrins have been used to enhance the solubility of other hydrophobic compounds in aqueous media.[1] However, it is essential to test the toxicity of these agents on your specific cell line.

Data Presentation

Table 1: Qualitative Solubility of Isoscabertopin

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended for preparing high-concentration stock solutions.[4]
Ethanol	Soluble	Can be used as an alternative to DMSO, but may have different toxicity profiles for cells.
Phosphate-Buffered Saline (PBS)	Poorly Soluble	Isoscabertopin is expected to have low solubility in aqueous buffers.
Cell Culture Media (e.g., DMEM, RPMI)	Poorly Soluble	The complex composition of media can affect solubility. Empirical testing is recommended.

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin Stock Solution

• Weigh the desired amount of Isoscabertopin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• Vortex the tube for 1-2 minutes to facilitate dissolution.

• If necessary, gently sonicate the tube in a water bath sonicator for 5-10 minutes.

• Visually inspect the solution to ensure that all the powder has dissolved and the solution is clear.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Determining the Empirical Solubility of Isoscabertopin in Cell Culture Media

• Prepare a high-concentration stock solution of Isoscabertopin in 100% DMSO (e.g., 100 mM).

• Pre-warm your complete cell culture medium to 37°C.

• In a series of sterile microcentrifuge tubes, prepare serial dilutions of the Isoscabertopin stock solution in the pre-warmed medium. Start with a high concentration (e.g., 100 µM) and perform 2-fold dilutions down to a low concentration (e.g., <1 µM).

• Ensure the final DMSO concentration is consistent across all dilutions and does not exceed 0.1%.

• Incubate the tubes at 37°C in a cell culture incubator for a period that reflects your planned experiment (e.g., 24, 48, or 72 hours).

• After incubation, visually inspect each tube for any signs of precipitation (cloudiness, visible particles, or a pellet after gentle centrifugation).

• The highest concentration that remains clear is the empirical maximum soluble concentration of Isoscabertopin in your specific media under those conditions.

Mandatory Visualization

Signaling Pathways

Isoscabertopin, as a sesquiterpene lactone, is reported to exert its anti-tumor effects by modulating multiple signaling pathways, including the NF-κB and STAT3 pathways.

Caption: Isoscabertopin may inhibit the NF-κB pathway by preventing DNA binding.

Caption: Isoscabertopin may inhibit the STAT3 pathway by preventing phosphorylation.

Experimental Workflow

Caption: A general workflow for preparing and using Isoscabertopin in cell culture experiments.

References

• 1. Novel mechanism of inhibition of nuclear factor-kappa B DNA-binding activity by diterpenoids isolated from Isodon rubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Niraparib-induced STAT3 inhibition increases its antitumor effects [frontiersin.org]
• 3. scbt.com [scbt.com]
• 4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Adherent and Suspension Cells Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Insights into the mechanism of natural terpenoids as NF-κB inhibitors: an overview on their anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isoscabertopin | 439923-16-7 [amp.chemicalbook.com]

Isoscabertopin Technical Support Center: Troubleshooting Degradation and Ensuring Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the degradation and storage of Isoscabertopin, a sesquiterpene lactone with promising anti-tumor activities. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist you in your experimental work, ensuring the integrity and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Isoscabertopin?

A1: To ensure the stability of Isoscabertopin, it is crucial to adhere to the following storage conditions:

• Solid Form: Store at 4°C in a sealed container, protected from moisture and light.

• In Solvent: For short-term storage (up to 1 month), store at -20°C in a sealed container, protected from moisture and light. For long-term storage (up to 6 months), it is recommended to store at -80°C under the same conditions.

Q2: What are the potential degradation pathways for Isoscabertopin?

A2: While specific degradation pathways for Isoscabertopin have not been extensively published, based on the known chemistry of sesquiterpene lactones, potential degradation routes may include hydrolysis of the lactone ring, reactions involving the α,β-unsaturated carbonyl group, and photodegradation. Sesquiterpene lactones can be susceptible to degradation under various environmental and storage conditions, which can affect their quality and efficacy.

Q3: How can I assess the stability of my Isoscabertopin sample?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach to assess the purity and degradation of Isoscabertopin. This method should be able to separate the intact Isoscabertopin from any potential degradation products. Coupling HPLC with mass spectrometry (MS) can further aid in the identification of degradants.

Q4: What signs of degradation should I look for in my Isoscabertopin sample?

A4: Visual signs of degradation in solid Isoscabertopin can include a change in color or appearance. In solution, the appearance of precipitates or a change in color may indicate degradation. However, many degradation products may not be visible. Therefore, chromatographic analysis is essential for a definitive assessment of stability.

Troubleshooting Guides

Issue: Unexpected or Inconsistent Experimental Results

Possible Cause: Degradation of Isoscabertopin stock solution.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the stock solution has been stored at the recommended temperature (-20°C for short-term, -80°C for long-term) and protected from light and moisture.

• Prepare a Fresh Stock Solution: If there is any doubt about the stability of the current stock, prepare a fresh solution from solid Isoscabertopin that has been properly stored.

• Analyze by HPLC: If the issue persists, analyze the stock solution using a validated stability-indicating HPLC method to check for the presence of degradation products.

Issue: Appearance of Unknown Peaks in HPLC Analysis

Possible Cause: Formation of degradation products during sample preparation or analysis.

Troubleshooting Steps:

• Review Sample Preparation: Ensure that the solvents and pH of the sample preparation buffers are compatible with Isoscabertopin. Some sesquiterpene lactones are known to be unstable at neutral to alkaline pH, especially at elevated temperatures.

• Minimize Exposure to Light: Protect samples from light during preparation and analysis to prevent photodegradation.

• Control Temperature: Maintain controlled temperature conditions during sample preparation and HPLC analysis to minimize thermal degradation.

• Conduct Forced Degradation Studies: To identify potential degradation products, perform forced degradation studies under controlled stress conditions (see Experimental Protocols section). This will help in confirming if the unknown peaks are indeed degradants.

Data Presentation

Table 1: Recommended Storage Conditions for Isoscabertopin

Form	Temperature	Duration	Additional Precautions
Solid	4°C	Long-term	Sealed container, away from moisture and light
In Solvent	-20°C	1 month	Sealed container, away from moisture and light
-80°C	6 months	Sealed container, away from moisture and light

Table 2: General Conditions for Forced Degradation Studies of Sesquiterpene Lactones

Stress Condition	Typical Reagents and Conditions	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl at room temperature or slightly elevated (e.g., 40-60°C)	To investigate degradation in acidic conditions.
Base Hydrolysis	0.1 M - 1 M NaOH at room temperature	To investigate degradation in alkaline conditions.
Oxidation	3% - 30% H₂O₂ at room temperature	To assess susceptibility to oxidation.
Thermal Degradation	Dry heat (e.g., 60-80°C) for the solid-state or in solution	To evaluate the effect of high temperatures.
Photodegradation	Exposure to UV and visible light (ICH Q1B guidelines) in a photostability chamber	To determine light sensitivity.

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies on Isoscabertopin to identify potential degradation products and establish its stability profile.

• Preparation of Stock Solution: Prepare a stock solution of Isoscabertopin in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep at room temperature for a defined period (e.g., 2, 4, 8, 24 hours). At each time point, take an aliquot and neutralize it with 0.1 M NaOH.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for a defined period (e.g., 30 mins, 1, 2, 4 hours). At each time point, take an aliquot and neutralize it with 0.1 M HCl.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature, protected from light, for a defined period (e.g., 2, 4, 8, 24 hours).

  • Thermal Degradation: Place a solution of Isoscabertopin in a sealed vial in an oven at a set temperature (e.g., 60°C) for a defined period. Also, expose the solid powder to the same conditions.

  • Photodegradation: Expose a solution of Isoscabertopin in a photostability chamber to UV and visible light according to ICH Q1B guidelines. A control sample should be kept in the dark at the same temperature.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, by a validated stability-indicating HPLC-UV/MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples with the control to identify degradation peaks. Use the mass spectrometry data to propose structures for the degradation products.

Mandatory Visualizations

Caption: Experimental Workflow for Forced Degradation Studies.

Caption: Potential Degradation Pathways for Isoscabertopin.

Disclaimer: The degradation pathways presented are generalized based on the chemistry of sesquiterpene lactones and are for illustrative purposes. Specific degradation products for Isoscabertopin should be confirmed through experimental studies.

Technical Support Center: Isoscabertopin Vehicle Selection for In Vivo Studies

This guide provides researchers, scientists, and drug development professionals with a systematic approach to selecting a suitable vehicle for in vivo studies of isoscabertopin (B1632435). Given the physicochemical properties of isoscabertopin, a sesquiterpene lactone with anti-tumor activity, appropriate vehicle selection is critical for ensuring accurate and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is vehicle selection so critical?

A1: Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber L., which has demonstrated anti-tumor properties.[1] Based on its computed properties (Molecular Weight: ~358.4 g/mol , XLogP3: 2.6), isoscabertopin is predicted to be lipophilic and exhibit poor water solubility.[2] The choice of vehicle, the substance used to deliver a compound, is therefore critical for several reasons:[3][4]

• Bioavailability: An appropriate vehicle ensures that isoscabertopin is solubilized or adequately suspended to be absorbed by the animal, allowing it to reach the target tissue.

• Dosing Accuracy: A homogenous and stable formulation is essential for administering a precise and reproducible dose.

• Minimizing Toxicity: The vehicle itself should be non-toxic and biologically inert to avoid confounding effects that could be mistaken for the activity of isoscabertopin.[4]

Q2: What are the key physicochemical properties of isoscabertopin to consider before starting?

A2: Before selecting a vehicle, it is crucial to experimentally determine several key properties of your specific batch of isoscabertopin, as theoretical values can vary.

• Aqueous Solubility: Determine the solubility in water and buffers at relevant physiological pH levels (e.g., pH 1.2 for stomach, pH 7.4 for blood).

• Solubility in Organic Solvents: Test solubility in common co-solvents like DMSO, ethanol, and polyethylene (B3416737) glycol (PEG).

• LogP/LogD: This value confirms the lipophilicity of the compound and helps guide the choice between aqueous or lipid-based vehicles.[5]

• Solid-State Properties: Understanding if the compound is crystalline or amorphous will impact its dissolution rate.

Q3: What are the recommended starting vehicles for a poorly soluble compound like isoscabertopin?

A3: For initial in vivo screening in rodent models, it is best to start with simple, well-characterized vehicle systems. The choice depends on the route of administration.

• Oral (PO): Aqueous suspensions are common. A good starting point is 0.5% w/v Carboxymethylcellulose (CMC) or Methylcellulose (MC) in water.[3][5] A surfactant like 0.1% Tween® 80 can be added to aid wetting and prevent aggregation.

• Intraperitoneal (IP) or Intravenous (IV): These routes are more challenging due to the risk of precipitation in the bloodstream.[6] A solution is preferred. Options include:

  • Co-solvent systems: e.g., 5-10% DMSO in saline. The final DMSO concentration should be kept low to minimize toxicity.

  • Solubilizing excipients: Aqueous solutions containing 20-40% Hydroxypropyl-β-Cyclodextrin (HP-β-CD) can form inclusion complexes to enhance solubility.[3][7]

Q4: How can I tell if the vehicle is causing adverse effects in my study?

A4: It is essential to include a "vehicle-only" control group in your experiment.[3] Signs of vehicle-induced toxicity can include:

• Local irritation at the injection site (redness, swelling).

• Systemic effects like weight loss, lethargy, or changes in behavior.

• Changes in organ-specific biomarkers or histopathology.

• Neuromotor deficits, which can be observed with vehicles like PEG-400 or Propylene Glycol at higher concentrations.[8]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Isoscabertopin precipitates out of solution/suspension after preparation.	The concentration exceeds its solubility limit in the chosen vehicle. The formulation is unstable at the storage temperature.	1. Confirm Solubility Limit: Perform thorough solubility testing at different temperatures (4°C, room temp, 37°C).2. Reduce Concentration: Lower the dosing concentration if scientifically feasible.3. Improve Suspension: For oral suspensions, ensure proper particle size reduction (micronization) and uniform mixing.[5] Prepare formulations fresh daily.[9]4. Change Vehicle: Consider a vehicle with higher solubilizing capacity (e.g., switch from a simple suspension to a cyclodextrin-based solution).
High variability in efficacy or plasma concentration between animals.	Poor formulation homogeneity leading to inaccurate dosing. Precipitation of the compound at the injection site or in the GI tract.	1. Ensure Homogeneity: For suspensions, stir continuously during dosing. Vortex each sample immediately before administration.2. Prepare Fresh: Avoid freeze-thaw cycles; prepare fresh formulations from a solid weigh-out for each experiment.3. Evaluate In-Use Stability: Assess if the compound remains in solution/suspension for the duration of your dosing procedure.
Unexpected toxicity or mortality observed in treatment groups, including the vehicle control.	The vehicle itself is toxic at the administered volume or concentration. The combination of the vehicle and compound has synergistic toxicity.	1. Run a Vehicle Tolerability Study: Dose a cohort of animals with the vehicle alone at the intended volume and schedule to confirm it is well-tolerated.[10]2. Reduce Co-solvent/Excipient Concentration: Minimize the percentage of DMSO, ethanol, or other organic solvents to the lowest level required for solubility.3. Check Formulation pH and Osmolality: Ensure the final formulation is within a physiologically acceptable range (pH ~7.4, ~300 mOsm/kg), especially for parenteral routes.[4]

Data Presentation: Vehicle Comparison & Solubility

Table 1: Comparison of Common Vehicle Classes for In Vivo Studies

Vehicle Class	Example Formulations	Route(s)	Advantages	Disadvantages
Aqueous Suspensions	0.5% CMC in Saline0.5% MC + 0.1% Tween® 80	PO	Simple to prepare, generally well-tolerated.[3]	Not suitable for IV. Risk of non-uniform dosing. Particle size can affect absorption.[5]
Aqueous Co-Solvents	10% DMSO, 40% PEG 400, 50% Saline5% Ethanol in Saline	PO, IP, IV	Achieves a true solution, suitable for sterile filtration.	Organic solvents can have their own toxicity and pharmacological effects.[8] Risk of precipitation upon injection.[6]
Cyclodextrins	20-40% HP-β-CD in Water	PO, IP, IV	Significantly increases aqueous solubility, generally well-tolerated.[3]	Can alter drug pharmacokinetics. Potential for nephrotoxicity at high doses.[7]
Lipid/Oil-Based	Corn Oil, Sesame Oil	PO, IP, SC	Suitable for highly lipophilic compounds. Can enhance lymphatic absorption.	Not suitable for IV. Can be slow to absorb and may cause sterile abscesses (IP).[3]

Table 2: Representative Solubility Profile for Isoscabertopin (Note: These are example values. Researchers must determine solubility experimentally with their own compound batch.)

Vehicle / Solvent	Solubility at 25°C (mg/mL) - Example Data
Water (pH 7.4)	< 0.01
0.9% Saline	< 0.01
Dimethyl Sulfoxide (DMSO)	> 100
Ethanol (95%)	~25
Polyethylene Glycol 400 (PEG 400)	~50
Corn Oil	~5
10% DMSO in Saline	~0.5
20% HP-β-CD in Water	~2.0
0.5% Methylcellulose in Water	< 0.01 (Suspension)

Experimental Protocols

Protocol 1: Basic Solubility Assessment

• Preparation: Add an excess amount of isoscabertopin (e.g., 10 mg) to 1 mL of the candidate vehicle in a glass vial.

• Equilibration: Cap the vial and agitate at room temperature (or 37°C) for 24 hours using a rotator or shaker to ensure saturation.

• Separation: Centrifuge the sample at high speed (e.g., 10,000 x g for 15 minutes) to pellet the excess, undissolved solid.

• Quantification: Carefully collect the supernatant and dilute it with a suitable solvent (e.g., acetonitrile (B52724) or methanol). Analyze the concentration of isoscabertopin using a validated analytical method like HPLC-UV or LC-MS.

Protocol 2: Formulation Stability and Homogeneity (for Suspensions)

• Preparation: Prepare the suspension (e.g., 10 mg/mL isoscabertopin in 0.5% CMC) using a mortar and pestle to create a uniform paste before gradually adding the remaining vehicle.

• Homogeneity Testing: Immediately after preparation (T=0), while stirring, take samples from the top, middle, and bottom of the suspension.

• Stability Testing: Store the suspension at the intended storage condition (e.g., 4°C). At various time points (e.g., 1, 4, 24 hours), vortex the suspension vigorously and repeat the sampling from top, middle, and bottom.

• Analysis: Analyze the concentration of all samples via HPLC. A formulation is considered homogenous and stable if the concentrations from all locations and time points are within ±10% of the target concentration.

Visualizations: Workflows and Pathways

Caption: Decision workflow for selecting an appropriate in vivo vehicle.

Caption: Potential off-target interaction of a vehicle with a signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gadconsulting.com [gadconsulting.com]

Technical Support Center: Minimizing Isoscabertopin Toxicity in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoscabertopin and related sesquiterpene lactones in animal models. The focus is on minimizing toxicity while maintaining therapeutic efficacy.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its primary mechanism of action?

A1: Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring plant compounds. While specific data on Isoscabertopin is limited, related compounds like Deoxyelephantopin (DET) and Isodeoxyelephantopin (IDET) exhibit anticancer properties by targeting multiple signaling pathways.[1] These pathways include the NF-κB and apoptosis signaling cascades.[1][2] Sesquiterpene lactones often induce cellular stress and apoptosis in cancer cells.

Q2: What are the potential toxicities associated with Isoscabertopin and other sesquiterpene lactones in animal models?

A2: Based on studies of related compounds, potential toxicities can include:

• Gastrointestinal issues: Irritation of the gastrointestinal tract is a common side effect of sesquiterpene lactones.[3]

• Organ-specific toxicity: High doses may lead to liver or kidney damage. For instance, studies on some chemotherapeutic agents show elevated blood urea (B33335) nitrogen (BUN) as an indicator of nephrotoxicity.[4] Histopathological examination of liver tissue after administration of a sesquiterpene lactone-enriched fraction showed mild necrosis and degeneration of hepatocytes at high doses.[5]

• Myelosuppression: A decrease in white blood cell count (leukopenia) can be a concern with cytotoxic agents.[6]

• General signs of toxicity: Researchers should monitor for weight loss, reduced food and water intake, changes in behavior, and altered locomotor activity.[7]

It's important to note that some studies on DET have shown selective cytotoxicity to cancer cells with minimal side effects on normal cells and no obvious organ toxicity in mice at therapeutic doses.[1][8]

Q3: What is the molecular mechanism behind the toxicity of sesquiterpene lactones?

A3: The toxicity of many sesquiterpene lactones is attributed to their α-methylene-γ-lactone moiety. This functional group can react with nucleophilic groups in biomolecules, particularly the sulfhydryl groups of cysteine residues in proteins, leading to enzyme inactivation and disruption of cellular functions.[3][5]

Q4: Are there general strategies to mitigate the toxicity of Isoscabertopin?

A4: Yes, several strategies can be employed to minimize toxicity:

• Formulation Optimization: Encapsulating the compound in delivery systems like liposomes or cyclodextrins can improve its solubility, stability, and safety profile, potentially reducing systemic toxicity.[9]

• Dose-Schedule Optimization: Altering the dosing schedule can have a significant impact on toxicity. For example, sequential administration of two drugs can be less toxic than simultaneous administration.[4][6] Intermittent dosing schedules may also allow for the recovery of normal cells.[10]

• Co-administration with Protective Agents: The use of agents that protect specific organs from toxicity, such as dexrazoxane (B1684449) for cardiotoxicity, is a strategy employed in chemotherapy.[11][12]

• Structural Modification: Creating derivatives of the lead compound can enhance efficacy and reduce toxicity.[13]

Troubleshooting Guides

Issue 1: Unexpected animal mortality or severe signs of toxicity at the intended therapeutic dose.

• Question: We are observing significant weight loss (>20%) and lethargy in our mouse model shortly after administering Isoscabertopin. What could be the cause and how can we address this?

• Answer:

  • Re-evaluate the Dose: The administered dose may be too high for the specific animal strain or model. It is crucial to perform a dose-escalation study to determine the maximum tolerated dose (MTD).

  • Check the Formulation: Poor solubility of Isoscabertopin could lead to precipitation and localized high concentrations, causing acute toxicity. Ensure the compound is fully solubilized in a well-tolerated vehicle. Consider alternative formulation strategies if solubility is an issue.[9]

  • Adjust the Dosing Schedule: A single high dose may be more toxic than the same total dose administered over several days (fractionation). Experiment with different dosing schedules, such as daily lower doses or intermittent dosing, to reduce acute toxicity.[10]

  • Route of Administration: The route of administration can influence toxicity. If using intraperitoneal (i.p.) injection, ensure proper technique to avoid injection into organs. Consider subcutaneous (s.c.) or oral (p.o.) administration if appropriate for the compound's bioavailability.

Issue 2: Inconsistent anti-tumor efficacy and toxicity between experiments.

• Question: We are seeing variable tumor growth inhibition and toxicity in different cohorts of animals treated with the same dose of Isoscabertopin. What could be the source of this variability?

• Answer:

  • Formulation Inconsistency: Ensure the drug formulation is prepared consistently for each experiment. For suspensions, ensure uniform particle size and proper re-suspension before each administration.

  • Animal Health and Husbandry: The health status of the animals can significantly impact their response to treatment. Use animals of the same age, sex, and from a reliable vendor. Ensure consistent housing conditions (temperature, light cycle, diet).

  • Biological Variables: The tumor microenvironment and host factors can vary. Ensure consistent tumor implantation techniques and start treatment when tumors have reached a uniform size.

Quantitative Data Summary

Since specific toxicity data for Isoscabertopin is not available, the following tables provide examples of how to structure and present toxicity data for a novel compound, based on findings for related molecules and general chemotherapy agents.

Table 1: Example Acute Toxicity Profile of a Sesquiterpene Lactone in Mice

Dose (mg/kg)	Route of Administration	Observation Period (days)	Mortality	Key Clinical Signs
50	i.p.	14	0/5	No observable adverse effects
100	i.p.	14	0/5	Mild lethargy on day 1, resolved by day 2
200	i.p.	14	1/5	Significant lethargy, ruffled fur, 10% weight loss
400	i.p.	14	3/5	Severe lethargy, ataxia, >20% weight loss

Table 2: Example Hematological and Biochemical Parameters Following 14-Day Repeated Dosing

Treatment Group (mg/kg/day)	White Blood Cell Count (x10³/µL)	Alanine Aminotransferase (ALT) (U/L)	Blood Urea Nitrogen (BUN) (mg/dL)
Vehicle Control	8.5 ± 1.2	35 ± 5	22 ± 3
25	7.9 ± 1.1	40 ± 6	25 ± 4
50	6.2 ± 0.9	55 ± 8	38 ± 5
100	4.1 ± 0.7	98 ± 15	65 ± 10**
p < 0.05, *p < 0.01 compared to vehicle control. Data are presented as mean ± SD.

Experimental Protocols

Protocol: Acute Toxicity Study in Rodents (Based on OECD Guideline 423)

• Animals: Use healthy, young adult rodents (e.g., mice or rats) of a single sex (typically females, as they are often slightly more sensitive). Acclimatize animals for at least 5 days before the study.

• Dose Groups: Start with a preliminary dose-finding study. For the main study, use at least 3 animals per group. A starting dose of 2000 mg/kg is often used if no information on toxicity is available. Subsequent groups are dosed at lower or higher levels depending on the outcome.

• Drug Administration: Administer Isoscabertopin as a single dose via the intended clinical route (e.g., oral gavage or intraperitoneal injection). The vehicle should be non-toxic.

• Observations:

  • Monitor animals closely for the first 30 minutes, periodically for the first 24 hours (with special attention during the first 4 hours), and daily thereafter for 14 days.

  • Record clinical signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

  • Record body weight just before dosing and at least weekly thereafter.

• Necropsy: At the end of the observation period, euthanize all surviving animals and perform a gross necropsy. All major organs should be examined.

• Data Analysis: The LD50 is estimated based on the mortality observed across different dose groups.

Visualizations

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating key signaling pathways potentially modulated by Isoscabertopin and a general workflow for its in vivo toxicity assessment.

Caption: NF-κB signaling pathway and a potential point of inhibition by Isoscabertopin.

Caption: ROS-mediated intrinsic apoptosis pathway induced by Isoscabertopin.

Caption: General experimental workflow for in vivo toxicity assessment of Isoscabertopin.

References

• 1. Deoxyelephantopin and Its Isomer Isodeoxyelephantopin: Anti-Cancer Natural Products with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 4. Influence of dosing schedules on toxicity and antitumour effects of combined cisplatin and docetaxel treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sub-Chronic Toxicological Evaluation of the Sesquiterpene Lactone-Enriched Fraction of Tithonia diversifolia (Hemsley) A. Gray in Experimental Rats [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ACUTE TOXICITY STUDY OF SESQUITERPENE LACTONES-ENRICHED FRACTION OF CICHORIUM INTYBUS IN RATS [journals.ekb.eg]
• 8. Deoxyelephantopin Induces Apoptosis and Enhances Chemosensitivity of Colon Cancer via miR-205/Bcl2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of Dose Schedules for Chemotherapy of Early Colon Cancer Determined by High-Performance Computer Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of drug scheduling for cancer chemotherapy with considering reducing cumulative drug toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of drug scheduling for cancer chemotherapy with considering reducing cumulative drug toxicity. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 13. Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of Isoscabertopin and Deoxyelephantopin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic properties of two naturally occurring sesquiterpene lactones, isoscabertopin (B1632435) and deoxyelephantopin (B1239436), both isolated from Elephantopus scaber. While extensive research has elucidated the cytotoxic mechanisms and potency of deoxyelephantopin against various cancer cell lines, quantitative data for isoscabertopin remains limited in publicly available literature. This comparison, therefore, focuses on the available experimental data for deoxyelephantopin and the closely related compound, scabertopin (B1632464), to offer a comprehensive overview for researchers in oncology and drug discovery.

Quantitative Cytotoxicity Data

The cytotoxic efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cancer cell proliferation. The following tables summarize the reported IC50 values for deoxyelephantopin and scabertopin against a range of human cancer cell lines.

Table 1: Cytotoxicity (IC50) of Deoxyelephantopin Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µg/mL)	IC50 Value (µM)	Exposure Time (hours)
A549	Lung Adenocarcinoma	12.287[1][2]	~35.5	Not Specified
HCT116	Colorectal Carcinoma	0.73[3]	2.12[3]	72
K562	Chronic Myeloid Leukemia	4.02	~11.6	48
KB	Oral Carcinoma	3.35	~9.7	48
T47D	Breast Cancer	1.86	~5.4	48
L-929	Murine Fibrosarcoma	2.7	~7.8	72
A375LM5	Melanoma	Not Specified	5.3	24

Table 2: Cytotoxicity (IC50) of Scabertopin Against Bladder Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM) - 24 hours	IC50 Value (µM) - 48 hours
J82	Bladder Cancer	~20	~18
T24	Bladder Cancer	~20	~18
RT4	Bladder Cancer	~20	~18
5637	Bladder Cancer	~20	~18

Experimental Protocols

The primary method utilized to determine the cytotoxicity of these compounds in the cited studies is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay .

MTT Assay Protocol

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1 x 10^4 cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., deoxyelephantopin, scabertopin) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the media is removed, and MTT solution (typically 0.5 mg/mL in serum-free media) is added to each well. The plates are then incubated for another 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases convert the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The absorbance values are used to calculate the percentage of cell viability at each compound concentration relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Mechanisms of Action and Signaling Pathways

Deoxyelephantopin: Induction of Apoptosis

Deoxyelephantopin primarily induces cancer cell death through the process of apoptosis , or programmed cell death. This is achieved through the activation of both the intrinsic and extrinsic signaling pathways.

• Intrinsic (Mitochondrial) Pathway: Deoxyelephantopin can induce mitochondrial stress, leading to the release of cytochrome c into the cytoplasm. This triggers the formation of the apoptosome and subsequent activation of caspase-9 and the executioner caspase-3.

• Extrinsic (Death Receptor) Pathway: This compound has been shown to upregulate the expression of death receptors on the cancer cell surface, making them more susceptible to apoptotic signals from the tumor microenvironment. This pathway leads to the activation of caspase-8, which can also activate caspase-3.

Furthermore, deoxyelephantopin has been observed to cause cell cycle arrest at the G2/M phase, preventing cancer cells from dividing and proliferating[1][2].

dot

Caption: Deoxyelephantopin-induced apoptosis pathways.

Isoscabertopin and Scabertopin: Necroptosis Induction

While specific mechanistic data for isoscabertopin is scarce, studies on the closely related compound scabertopin have revealed a different mode of cell death induction: necroptosis .

Scabertopin has been shown to induce the production of mitochondrial reactive oxygen species (ROS) in bladder cancer cells. This increase in ROS triggers a form of programmed necrosis known as necroptosis, which is dependent on the proteins RIP1 and RIP3. This pathway offers a potential therapeutic advantage in apoptosis-resistant cancers.

dot

Caption: Scabertopin-induced necroptosis pathway.

Experimental Workflow

The general workflow for evaluating the cytotoxicity of these compounds is outlined below.

dot

Caption: General workflow for cytotoxicity assessment.

Conclusion

Deoxyelephantopin has demonstrated significant cytotoxic activity against a broad range of cancer cell lines, primarily through the induction of apoptosis and cell cycle arrest. Its efficacy, particularly at low micromolar concentrations against certain cell lines, highlights its potential as a chemotherapeutic agent.

While a direct quantitative comparison with isoscabertopin is not currently possible due to a lack of available IC50 data, the related compound scabertopin presents an alternative mechanism of action through necroptosis. This suggests that different sesquiterpene lactones from Elephantopus scaber may offer distinct therapeutic strategies for cancer treatment. Further research is critically needed to isolate and characterize the cytotoxic properties and mechanism of action of isoscabertopin to fully understand its potential in oncology.

References

• 1. jcimjournal.com [jcimjournal.com]
• 2. Antineoplastic effects of deoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber, on lung adenocarcinoma (A549) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Isoscabertopin and its Analogs: A Comparative Analysis of Efficacy Against Standard Chemotherapy

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. Isoscabertopin (B1632435), a sesquiterpenoid lactone, and its structural analogs, such as deoxyelephantopin (B1239436) (DET), have emerged as promising candidates, demonstrating significant anti-tumor activities in preclinical studies. This guide provides a comparative analysis of the efficacy of these natural compounds against a standard chemotherapeutic agent, 5-fluorouracil (B62378) (5-FU), with a focus on experimental data in human colorectal carcinoma.

Comparative Cytotoxicity in Colorectal Cancer Cells

Deoxyelephantopin (DET), a compound structurally similar to isoscabertopin, has been directly compared with the standard chemotherapy drug 5-fluorouracil (5-FU) in the HCT116 human colorectal carcinoma cell line. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined for both compounds.

Compound	Cell Line	Incubation Time	IC50 (µg/mL)	IC50 (µM)
Deoxyelephantopin (DET)	HCT116	72 hours	0.73 ± 0.01[1]	2.12[1]
5-Fluorouracil (5-FU)	HCT116	72 hours	0.73 ± 0.02[1]	5.0[1]
Deoxyelephantopin (DET)	CCD841CoN (Normal Colon)	72 hours	21.69 ± 0.92[1]	60.02[1]

The data indicates that DET exhibits comparable potency to 5-FU in inhibiting the growth of HCT116 cancer cells, with a significantly lower micromolar concentration required to achieve the same effect[1]. Notably, DET demonstrated a 30-fold higher IC50 value in normal colon cells (CCD841CoN) compared to the cancer cell line, suggesting a degree of selective cytotoxicity[1][2]. In contrast, a separate study on HCT116 cells reported a 5-FU IC50 of approximately 11.3 µM after 3 days (72 hours) of exposure, and 1.48 µM after 5 days[3]. Another study found that 5-FU inhibited HCT116 cell growth with an optimal concentration of 50 µM after 72 hours[4]. These variations can be attributed to differences in experimental conditions.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of deoxyelephantopin and 5-fluorouracil on the HCT116 human colorectal carcinoma cell line were determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay[5][6][7][8].

Methodology:

• Cell Seeding: HCT116 cells were seeded into 96-well plates at a density of 5 x 10³ cells per 100 µL per well and incubated overnight at 37°C in a humidified atmosphere with 5% CO2[5].

• Compound Treatment: The cells were then treated with various concentrations of deoxyelephantopin or 5-fluorouracil and incubated for 24, 48, or 72 hours[1][5].

• MTT Addition: Following the incubation period, 100 µL of MTT solution (5 mg/mL) was added to each well, and the plates were incubated for an additional 2 hours at 37°C in the dark[5].

• Formazan (B1609692) Solubilization: A lysis buffer (100 µL) was added to each well to dissolve the formazan crystals, and the plates were further incubated at 37°C for 4 hours[5].

• Absorbance Measurement: The absorbance at 570 nm was measured using a microplate reader. The IC50 values were calculated from the dose-response curves[5].

MTT Assay Workflow for Cytotoxicity Assessment.

Signaling Pathways and Mechanisms of Action

Deoxyelephantopin (DET)

Deoxyelephantopin induces apoptosis in cancer cells through a multi-faceted approach, engaging both intrinsic and extrinsic signaling pathways[2][5][9].

• Intrinsic (Mitochondrial) Pathway: DET can induce mitochondrial dysfunction, leading to the release of cytochrome c. This process is regulated by the Bcl-2 family of proteins[5][9].

• Extrinsic (Death Receptor) Pathway: DET has been shown to activate caspase-8, a key initiator of the extrinsic apoptotic cascade[2][9].

• MAPK and PI3K/Akt/mTOR Signaling: DET has been observed to inhibit the PI3K/Akt/mTOR pathway and modulate the Mitogen-Activated Protein Kinase (MAPK) pathway. Specifically, it can activate the pro-apoptotic JNK and p38 MAPKs while inhibiting the pro-survival ERK pathway[2][9].

• Reactive Oxygen Species (ROS) Production: The generation of reactive oxygen species is a significant mechanism by which DET induces apoptosis and autophagy[2][10].

Signaling Pathways modulated by Deoxyelephantopin.

5-Fluorouracil (5-FU)

5-Fluorouracil is an antimetabolite that exerts its cytotoxic effects through several established mechanisms[11][12][13][14].

• Inhibition of Thymidylate Synthase: The primary mechanism of action is the inhibition of thymidylate synthase (TS) by its metabolite, fluorodeoxyuridine monophosphate (FdUMP). This leads to a depletion of thymidine, which is essential for DNA synthesis and repair, ultimately causing "thymineless death" in rapidly dividing cancer cells[11][13][14].

• Incorporation into RNA and DNA: 5-FU metabolites can be incorporated into both RNA and DNA. Incorporation into RNA disrupts RNA processing and function, while incorporation into DNA leads to DNA damage[11][14].

Mechanism of Action of 5-Fluorouracil.

Conclusion

The preclinical data presented suggests that deoxyelephantopin, a close analog of isoscabertopin, demonstrates potent anticancer activity comparable to the standard chemotherapeutic agent 5-fluorouracil in a colorectal cancer cell line model. A noteworthy advantage of deoxyelephantopin appears to be its selective cytotoxicity towards cancer cells over normal cells. The mechanisms of action are distinct, with deoxyelephantopin modulating multiple signaling pathways involved in apoptosis and cell survival, while 5-fluorouracil primarily targets DNA and RNA synthesis. These findings underscore the potential of isoscabertopin and its analogs as valuable leads in the development of novel anticancer therapies. Further in-depth preclinical and clinical investigations are warranted to fully elucidate their therapeutic potential and comparative efficacy against a broader range of standard-of-care chemotherapies.

References

• 1. Deoxyelephantopin from Elephantopus scaber Inhibits HCT116 Human Colorectal Carcinoma Cell Growth through Apoptosis and Cell Cycle Arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Prolonged exposure of colon cancer cells to 5-fluorouracil nanoparticles improves its anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. jcimjournal.com [jcimjournal.com]
• 8. Deoxyelephantopin induces cell death in oral cancer cells via the downregulation of AKT1-mTOR-mediated mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 12. 5-fluorouracil: mechanisms of action and clinical strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fluorouracil - Wikipedia [en.wikipedia.org]
• 14. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Anti-Cancer Mechanisms of Isoscabertopin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the putative mechanism of action of Isoscabertopin, a sesquiterpene lactone with noted anti-tumor properties. Due to the limited direct experimental data on Isoscabertopin, this guide draws upon comprehensive data from its closely related and structurally similar isomers, Scabertopin and Isodeoxyelephantopin, to infer its likely biological activities. These are compared against established chemotherapeutic agents, Cisplatin and Doxorubicin, to provide a clear benchmark for its potential efficacy and cellular pathways.

Comparative Analysis of Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting cancer cell growth. The tables below summarize the IC50 values for Scabertopin (as a proxy for Isoscabertopin), Cisplatin, and Doxorubicin across various cancer cell lines, providing a quantitative comparison of their cytotoxic effects.

Table 1: IC50 Values of Scabertopin and Cisplatin in Bladder Cancer Cell Lines

Compound	Cell Line	24h IC50 (µM)	48h IC50 (µM)
Scabertopin	J82	~20	~18
T24	~20	~18
RT4	~20	~18
5637	~20	~18
Cisplatin	T24	7.637	Not Reported
RT4	7.426	Not Reported

Data for Scabertopin from[1]. Data for Cisplatin from[2].

Table 2: IC50 Values of Doxorubicin in Breast Cancer Cell Lines

Compound	Cell Line	IC50 (nM)
Doxorubicin	MCF-7	8306
MDA-MB-231	6602

Data for Doxorubicin from[3].

Validating the Mechanism of Action: Key Signaling Pathways

Experimental evidence suggests that sesquiterpene lactones from Elephantopus scaber exert their anti-cancer effects through multiple signaling pathways, primarily leading to programmed cell death and inhibition of cell proliferation.

Isoscabertopin's Inferred Mechanism 1: Necroptosis and Metastasis Inhibition

Based on studies of Scabertopin, one of the primary mechanisms of action for Isoscabertopin is likely the induction of necroptosis, a form of programmed necrosis. This process is initiated by the generation of mitochondrial reactive oxygen species (ROS). Furthermore, Scabertopin has been shown to inhibit cancer cell migration and invasion by targeting the FAK/PI3K/Akt signaling pathway, which leads to the downregulation of MMP-9, a key enzyme in metastasis.[1][4]

Inferred necroptosis and anti-metastasis pathway of Isoscabertopin.

Isoscabertopin's Inferred Mechanism 2: Apoptosis and Cell Cycle Arrest

Studies on the related compound Isodeoxyelephantopin suggest a second likely mechanism of action for Isoscabertopin: the induction of apoptosis and cell cycle arrest. Isodeoxyelephantopin has been shown to arrest cells in the G2/M phase of the cell cycle and trigger caspase-3-mediated apoptosis.[5][6]

Inferred apoptosis and cell cycle arrest pathway for Isoscabertopin.

Comparative Mechanisms of Action: Cisplatin and Doxorubicin

To provide context, the mechanisms of action for the established chemotherapeutic drugs, Cisplatin and Doxorubicin, are outlined below.

Cisplatin's Mechanism of Action

Cisplatin exerts its cytotoxic effects primarily through the formation of DNA adducts, which leads to DNA damage and the subsequent induction of apoptosis. This process involves the activation of various caspases, including caspase-3, -8, and -9.[5][7]

Mechanism of action for the chemotherapeutic drug Cisplatin.

Doxorubicin's Mechanism of Action

Doxorubicin's primary anti-cancer mechanism involves its intercalation into DNA and the subsequent inhibition of topoisomerase II, an enzyme critical for DNA replication and repair. This leads to DNA strand breaks and the induction of apoptosis.[3][8]

Mechanism of action for the chemotherapeutic drug Doxorubicin.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments used to validate the mechanisms of action described above.

Western Blot Analysis for Protein Expression

Objective: To quantify the expression levels of key proteins involved in the signaling pathways of interest (e.g., RIP1, RIP3, MLKL, FAK, Akt, MMP-9, caspases, Bcl-2 family proteins).

Protocol:

• Cell Lysis: Treat cancer cells with the compound of interest at various concentrations and time points. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-polyacrylamide gel. Run the gel to separate proteins by molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of the compound on cell cycle distribution.

Protocol:

• Cell Treatment and Harvesting: Treat cells with the compound for the desired time. Harvest both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate on ice for at least 30 minutes.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting data from at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Apoptosis Assay by Annexin V/PI Staining

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment and Harvesting: Treat cells with the compound and harvest all cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin-binding buffer.

• Staining: Add Annexin V-FITC and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

General experimental workflow for mechanism of action studies.

References

• 1. mdpi.com [mdpi.com]
• 2. A protocol to assess cell cycle and apoptosis in human and mouse pluripotent cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cisplatin induces protective autophagy through activation of BECN1 in human bladder cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Human bladder cancer cells undergo cisplatin-induced apoptosis that is associated with p53-dependent and p53-independent responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diallyl Trisulfide Enhances Doxorubicin Chemosensitivity by Inhibiting the Warburg Effect and Inducing Apoptosis in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. β-elemene enhances cisplatin-induced apoptosis in bladder cancer cells through the ROS-AMPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-Cancer Potential of Isoscabertopin Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic and anti-cancer properties of Isoscabertopin and its close structural analogs, Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin. While Isoscabertopin has been identified as a sesquiterpene lactone with potential anti-tumor activities, a comprehensive search of publicly available scientific literature did not yield specific quantitative data on its cytotoxic effects (IC50 values) in various cancer cell lines. Therefore, this guide will focus on the cross-validation of its closely related and more extensively studied analogs against different cancer cell lines, with comparisons to standard chemotherapeutic agents.

Executive Summary

Sesquiterpene lactones isolated from the plant Elephantopus scaber L., including Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin, have demonstrated significant cytotoxic and anti-proliferative effects across a range of cancer cell lines. These natural compounds induce cell death through various mechanisms, including apoptosis and necroptosis, and interfere with key signaling pathways involved in cancer progression. This guide summarizes the available experimental data, provides detailed protocols for key assays, and visualizes the underlying molecular mechanisms and experimental workflows.

Data Presentation: Comparative Cytotoxicity

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Isoscabertopin analogs and standard chemotherapeutic drugs in various cancer cell lines. Lower IC50 values indicate greater potency.

Table 1: IC50 Values of Isoscabertopin Analogs in Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Citation
Scabertopin	J82	Bladder Cancer	24	~20	[1]
T24	Bladder Cancer	24	~20	[1]
RT4	Bladder Cancer	24	~20	[1]
5637	Bladder Cancer	24	~20	[1]
SV-HUC-1 (normal)	Urothelial	24	59.42	[1]
Deoxyelephantopin	HCT116	Colorectal Carcinoma	72	0.73 ± 0.01 µg/mL	[2]
L-929	Fibrosarcoma	72	2.7 µg/mL	N/A
Isodeoxyelephantopin	L-929	Fibrosarcoma	72	3.3 µg/mL	N/A

Table 2: IC50 Values of Standard Chemotherapeutic Drugs in Various Human Cancer Cell Lines

Drug	Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Citation
Doxorubicin	HepG2	Hepatocellular Carcinoma	24	12.18 ± 1.89	[3]
HeLa	Cervical Cancer	24	2.92 ± 0.57	[3]
MCF-7	Breast Cancer	24	2.50 ± 1.76	[3]
Cisplatin (B142131)	A549	Lung Carcinoma	48	9.4 (median)	[4]
HeLa	Cervical Cancer	48	>99.7% heterogeneity	[5]
HepG2	Hepatocellular Carcinoma	48	>99.7% heterogeneity	[5]
Paclitaxel	SK-BR-3	Breast Cancer	72	N/A	[6]
MDA-MB-231	Breast Cancer	72	N/A	[6]
T-47D	Breast Cancer	72	N/A	[6]
Various	Ovarian Carcinoma	N/A	0.4 - 3.4 nM	[7]

Note: IC50 values can vary significantly between studies due to different experimental conditions. The data presented here is for comparative purposes.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[8][9][10][11]

Materials:

• Human cancer cell lines

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Isoscabertopin analog or test compound

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound for the desired incubation period (e.g., 24, 48, or 72 hours). Include a vehicle-treated control group.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the MTT to be metabolized to formazan (B1609692) crystals by viable cells.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the drug concentration.

Annexin V-FITC Apoptosis Assay

This assay is used to detect one of the earliest events in apoptosis, the translocation of phosphatidylserine (B164497) (PS) from the inner to the outer leaflet of the plasma membrane.[1][12][13]

Materials:

• Treated and untreated cells

• Annexin V-FITC conjugate

• Propidium Iodide (PI) solution

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells after treatment and wash with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 10-15 minutes.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while cells positive for both are late apoptotic or necrotic.

Wound Healing (Scratch) Assay for Cell Migration

This assay is a simple method to study directional cell migration in vitro.[14][15][16]

Materials:

• Cells cultured to a confluent monolayer in a 6-well or 12-well plate

• Pipette tip (p200 or p1000)

• Microscope with a camera

Procedure:

• Create a "Scratch": Gently and steadily create a scratch in the cell monolayer with a sterile pipette tip.

• Wash: Wash the cells with PBS to remove detached cells.

• Add Medium: Add fresh culture medium, with or without the test compound.

• Image: Capture images of the scratch at time 0 and at regular intervals (e.g., every 6-12 hours) until the scratch is closed in the control wells.

• Analysis: The rate of wound closure is quantified by measuring the area of the scratch at each time point.

Signaling Pathways and Experimental Workflows

Scabertopin-Induced Necroptosis in Bladder Cancer Cells

Scabertopin has been shown to induce necroptosis in bladder cancer cells through the production of reactive oxygen species (ROS) and the activation of the RIP1/RIP3 pathway. It also inhibits cell migration and invasion by targeting the FAK/PI3K/Akt signaling pathway.[1]

Caption: Scabertopin's dual mechanism of action in bladder cancer cells.

General Experimental Workflow for Cytotoxicity and Apoptosis Analysis

The following diagram illustrates a typical workflow for assessing the anti-cancer effects of a test compound.

Caption: A standard workflow for in vitro anti-cancer drug screening.

Conclusion and Future Directions

The available evidence strongly suggests that sesquiterpene lactones from Elephantopus scaber, particularly Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin, are promising candidates for further anti-cancer drug development. Their ability to induce programmed cell death and inhibit key cancer-promoting pathways warrants more in-depth investigation.

Crucially, future research should focus on:

• Determining the cytotoxic profile of Isoscabertopin across a comprehensive panel of cancer cell lines to enable a direct comparative analysis.

• In vivo studies to validate the anti-tumor efficacy and assess the safety profiles of these compounds in animal models.

• Elucidating the precise molecular targets of Isoscabertopin and its analogs to better understand their mechanisms of action and identify potential biomarkers for patient stratification.

By addressing these knowledge gaps, the scientific community can better evaluate the therapeutic potential of Isoscabertopin and its related compounds for the treatment of various cancers.

References

• 1. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 2. mdpi.com [mdpi.com]
• 3. tis.wu.ac.th [tis.wu.ac.th]
• 4. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 7. Paclitaxel and cisplatin sensitivity of ovarian carcinoma cell lines tested with the 96-well plate clonogenic assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. texaschildrens.org [texaschildrens.org]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. resources.novusbio.com [resources.novusbio.com]
• 14. Wound healing assay - Wikipedia [en.wikipedia.org]
• 15. med.virginia.edu [med.virginia.edu]
• 16. Scratch Wound Healing Assay [bio-protocol.org]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of Isoscabertopin. Given that Isoscabertopin is a sesquiterpene lactone with anti-tumor properties, it should be handled as a potentially cytotoxic and hazardous compound.[1] The following procedural guidance is based on established protocols for managing such chemicals to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling Isoscabertopin to prevent skin contact, inhalation, and eye exposure. The following table summarizes the required PPE.

Body Part	Required PPE	Specifications and Rationale
Hands	Double Nitrile Gloves	Provides a robust barrier against skin contact. Double gloving is recommended to protect against undetected punctures or tears.
Eyes/Face	Safety Goggles with Side-Shields or a Full Face Shield	Protects eyes and face from splashes or airborne particles of the compound.
Body	Fully-buttoned, disposable, low-permeability Laboratory Gown with knit cuffs	Protects skin and personal clothing from contamination. Cuffs should be tucked under the outer pair of gloves.
Respiratory	NIOSH-approved N95 or higher-rated respirator	Recommended when handling the solid form of Isoscabertopin to prevent inhalation of airborne particles. All handling of the solid should be performed in a certified chemical fume hood or biological safety cabinet.
Feet	Closed-toe shoes and disposable shoe covers	Protects feet from spills and prevents the tracking of contaminants out of the laboratory.

Operational Plan for Handling Isoscabertopin

A systematic approach to handling Isoscabertopin from receipt to disposal is critical for safety.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks in a designated receiving area.

• Personnel handling the package should wear single-use gloves.

• Store Isoscabertopin in a clearly labeled, sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

• The storage area should be restricted to authorized personnel.

2. Preparation and Handling:

• All work with Isoscabertopin, especially when in solid (powder) form, must be conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet to minimize inhalation exposure.

• Before handling, ensure all necessary PPE is donned correctly.

• Use dedicated spatulas and weighing boats for handling the solid.

• When creating solutions, add the solvent to the solid slowly to avoid splashing.

• Work surfaces should be covered with disposable, plastic-backed absorbent pads.

3. Spill and Emergency Procedures:

• Small Spills (Solid): Gently cover the spill with damp absorbent material to avoid raising dust. Carefully sweep the material into a designated hazardous waste container.

• Small Spills (Liquid): Absorb the spill with absorbent pads.

• Large Spills: Evacuate the area and alert the appropriate safety personnel.

• In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes.

• In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[2]

• Contaminated clothing should be removed immediately and decontaminated or disposed of as hazardous waste.

Disposal Plan

Proper disposal of Isoscabertopin and all contaminated materials is crucial to prevent environmental contamination and exposure to personnel.

• Waste Segregation: All waste contaminated with Isoscabertopin must be segregated from general laboratory waste. This includes unused compounds, contaminated PPE, and disposable labware.

• Waste Containers: Use clearly labeled, leak-proof, and sealed containers for all Isoscabertopin waste.

• Contaminated Disposables: Items such as gloves, shoe covers, gowns, and absorbent pads should be placed in a designated, sealed hazardous waste bag or container.

• Sharps: Needles and syringes should be disposed of in a designated sharps container for cytotoxic waste.

• Waste Disposal: All hazardous waste must be disposed of through the institution's official hazardous waste management program.[3] Do not mix with other waste streams unless compatibility is confirmed.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Isoscabertopin in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isoscabertopin Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]